4-Ethyl-5-nitro-1H-indole

Core Science & Biosynthesis

An In-depth Technical Guide to the Molecular Structure and Characterization of 4-Ethyl-5-nitro-1H-indole

This guide provides a comprehensive technical overview of 4-Ethyl-5-nitro-1H-indole, a substituted indole of interest to researchers and drug development professionals. Given the limited direct literature on this specific molecule, this document synthesizes information from related compounds to propose a viable synthesis pathway and predict its detailed molecular characterization. This approach, grounded in established chemical principles and spectroscopic data from analogous structures, offers a robust framework for its study and potential application.

Introduction: The Significance of Substituted Indoles

The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2] The introduction of various substituents onto the indole ring allows for the fine-tuning of its physicochemical and pharmacological properties. Nitro-substituted indoles, in particular, are of significant interest due to their diverse biological applications, including anticancer and antimicrobial activities.[3][4] The ethyl group, as a lipophilic substituent, can influence the molecule's interaction with biological targets. This guide focuses on the specific regioisomer 4-Ethyl-5-nitro-1H-indole, providing a detailed exploration of its synthesis and predicted structural characteristics.

Proposed Synthesis of 4-Ethyl-5-nitro-1H-indole

Retrosynthetic Analysis and Proposed Forward Synthesis

A logical retrosynthetic approach would involve the Fischer indole cyclization of a suitably substituted phenylhydrazone. The target molecule can be disconnected to reveal (4-ethyl-3-nitrophenyl)hydrazine and a two-carbon synthon, such as pyruvic acid or its ethyl ester.

Diagram 1: Proposed Synthesis of 4-Ethyl-5-nitro-1H-indole via Fischer Indole Synthesis

Caption: A plausible synthetic route to 4-Ethyl-5-nitro-1H-indole.

Step-by-Step Experimental Protocol

• Preparation of (4-Ethyl-3-nitrophenyl)hydrazine:

  • Step 1: Diazotization of 4-Ethyl-3-nitroaniline. To a cooled solution of 4-ethyl-3-nitroaniline in aqueous hydrochloric acid, a solution of sodium nitrite in water is added dropwise while maintaining the temperature below 5 °C.

  • Step 2: Reduction of the Diazonium Salt. The resulting diazonium salt solution is then slowly added to a solution of tin(II) chloride in concentrated hydrochloric acid, leading to the formation of the corresponding hydrazine hydrochloride salt.

  • Step 3: Liberation of the Free Hydrazine. The hydrazine salt is neutralized with a base, such as sodium hydroxide, and the free (4-ethyl-3-nitrophenyl)hydrazine is extracted with an organic solvent.

• Fischer Indole Synthesis:

  • Step 1: Formation of the Phenylhydrazone. (4-Ethyl-3-nitrophenyl)hydrazine is condensed with ethyl pyruvate in a suitable solvent like ethanol to form the corresponding ethyl pyruvate (4-ethyl-3-nitrophenyl)hydrazone.

  • Step 2: Cyclization. The crude hydrazone is added to a preheated cyclizing agent, such as polyphosphoric acid (PPA), and the mixture is heated.[5][7] The reaction progress is monitored by thin-layer chromatography.

  • Step 3: Work-up and Purification. Upon completion, the reaction mixture is poured into ice water, and the precipitated product, ethyl 4-ethyl-5-nitro-1H-indole-2-carboxylate, is collected by filtration.[5] The crude product can be purified by recrystallization.

• Hydrolysis and Decarboxylation:

  • Step 1: Saponification of the Ester. The ethyl 4-ethyl-5-nitro-1H-indole-2-carboxylate is hydrolyzed to the corresponding carboxylic acid by heating with a solution of potassium hydroxide in ethanol.[7]

  • Step 2: Acidification. The reaction mixture is cooled, and the potassium salt of the carboxylic acid is acidified with a mineral acid to precipitate 4-ethyl-5-nitro-1H-indole-2-carboxylic acid.

  • Step 3: Decarboxylation. The isolated carboxylic acid is heated above its melting point, often in a high-boiling solvent like quinoline with a copper catalyst, to effect decarboxylation and yield the final product, 4-Ethyl-5-nitro-1H-indole.[7] The product is then purified by column chromatography or recrystallization.

Molecular Structure and Spectroscopic Characterization

The structural elucidation of 4-Ethyl-5-nitro-1H-indole relies on a combination of modern spectroscopic techniques. Based on data from analogous substituted indoles, a detailed prediction of its spectral characteristics is presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the precise arrangement of atoms in a molecule.

The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the indole ring, the ethyl group protons, and the N-H proton. The chemical shifts are influenced by the electron-withdrawing nitro group and the electron-donating ethyl group.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H1 (N-H)	~8.5-9.0	br s	-
H2	~7.3-7.5	t	~2.5-3.0
H3	~6.6-6.8	t	~2.5-3.0
H6	~7.9-8.1	d	~8.5-9.0
H7	~7.4-7.6	d	~8.5-9.0
-CH₂- (Ethyl)	~2.8-3.0	q	~7.5
-CH₃ (Ethyl)	~1.3-1.5	t	~7.5

Table 1: Predicted ¹H NMR Data for 4-Ethyl-5-nitro-1H-indole (in CDCl₃)

The carbon-13 NMR spectrum will provide information about the carbon skeleton of the molecule. The chemical shifts of the indole ring carbons are particularly sensitive to the electronic effects of the substituents.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C2	~125-127
C3	~103-105
C3a	~128-130
C4	~132-134
C5	~140-142
C6	~118-120
C7	~112-114
C7a	~135-137
-CH₂- (Ethyl)	~22-24
-CH₃ (Ethyl)	~14-16

Table 2: Predicted ¹³C NMR Data for 4-Ethyl-5-nitro-1H-indole (in CDCl₃)

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of 4-Ethyl-5-nitro-1H-indole is expected to show characteristic absorption bands for the N-H bond, aromatic C-H bonds, the nitro group, and the C-N bond.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch	~3400-3450	Medium
Aromatic C-H Stretch	~3100-3150	Medium
Aliphatic C-H Stretch	~2850-2970	Medium
Asymmetric NO₂ Stretch	~1500-1530	Strong
Symmetric NO₂ Stretch	~1330-1360	Strong
C=C Aromatic Stretch	~1580-1620	Medium
C-N Stretch	~1250-1300	Medium

Table 3: Predicted IR Absorption Bands for 4-Ethyl-5-nitro-1H-indole

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule. For 4-Ethyl-5-nitro-1H-indole (Molecular Formula: C₁₀H₁₀N₂O₂, Molecular Weight: 190.19 g/mol ), the mass spectrum under electron ionization (EI) is expected to show a prominent molecular ion peak.

Predicted Fragmentation Pattern:

• Molecular Ion (M⁺): m/z 190

• Loss of NO₂: [M - NO₂]⁺ at m/z 144

• Loss of C₂H₅: [M - C₂H₅]⁺ at m/z 161

• Loss of CH₃ from [M]⁺: [M - CH₃]⁺ at m/z 175 (Benzylic cleavage)

Diagram 2: Predicted Mass Spectrometry Fragmentation of 4-Ethyl-5-nitro-1H-indole

Caption: Key fragmentation pathways for 4-Ethyl-5-nitro-1H-indole.

Potential Applications and Biological Relevance

While the biological activity of 4-Ethyl-5-nitro-1H-indole has not been specifically reported, the broader class of nitroindole derivatives has shown significant promise in several therapeutic areas.

• Anticancer Activity: Many nitroindole derivatives have been investigated as potential anticancer agents.[8] For example, some 5-nitroindole compounds have been shown to act as c-Myc G-quadruplex binders, leading to the downregulation of the c-Myc oncogene and induction of cell-cycle arrest in cancer cells.[8][9] The presence of the nitro group at the 5-position in the target molecule suggests that it could be a candidate for similar investigations.

• Serotonin Receptor Antagonism: Substituted indoles are well-known for their interaction with serotonin (5-HT) receptors. A series of 4-nitroindole derivatives have been synthesized and evaluated as 5-HT₂A receptor antagonists, which are targets for atypical antipsychotics.[10]

• Antimicrobial and Antiviral Agents: The indole nucleus is a common feature in many antimicrobial and antiviral compounds.[1][2] The electron-withdrawing nature of the nitro group can enhance the biological activity of the indole scaffold.

The combination of the nitro and ethyl groups in 4-Ethyl-5-nitro-1H-indole presents a unique substitution pattern that warrants further investigation for its potential pharmacological properties.

Conclusion

This technical guide has provided a comprehensive, albeit predictive, analysis of 4-Ethyl-5-nitro-1H-indole. By leveraging established synthetic methodologies and spectroscopic data from structurally related compounds, a robust framework for the synthesis and characterization of this molecule has been established. The proposed synthesis via the Fischer indole route offers a practical approach for its preparation in the laboratory. The predicted spectroscopic data provides a valuable reference for its structural confirmation. Furthermore, the discussion on the potential biological activities of this compound, based on the known pharmacology of nitroindoles, highlights its potential as a lead compound in drug discovery programs. It is our hope that this guide will serve as a valuable resource for researchers interested in exploring the chemistry and therapeutic potential of this and other novel substituted indoles.

References

• A Spectroscopic Survey of Substituted Indoles Reveals Consequences of a Stabilized 1Lb Transition. Photochemistry and Photobiology. Available at: [Link]

• A Spectroscopic Survey of Substituted Indoles Reveals Consequences of a Stabilized 1Lb Transition. PubMed. Available at: [Link]

• Synthesis and Spectral Characterization of 2-Substituted Indole Derivatives. Journal of Pharmaceutical Sciences. Available at: [Link]

• Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity. ChemMedChem. Available at: [Link]

• Selective Synthesis of 5-Nitroindoles through a Ag-Catalyzed Nitro Rearrangement/Cyclization Cascade of N-(o-Alkynylphenyl)nitramines. Organic Letters. Available at: [Link]

• Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances. Available at: [Link]

• Supplementary Information for: A visible-light-induced metal-free synthesis of 3-aryl substituted imidazopyridines from nitroalkenes and 2-aminopyridines. The Royal Society of Chemistry. Available at: [Link]

• Optical properties of 3-substituted indoles. RSC Advances. Available at: [Link]

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• Spectroscopic Differentiation and Regioisomeric Indole Aldehydes: Synthetic Cannabinoids Precursors. National Institute of Justice. Available at: [Link]

• Synthesis of 3-nitroindoles by sequential paired electrolysis. Organic & Biomolecular Chemistry. Available at: [Link]

• The Synthesis of 4-Nitro-, 5-Nitro-, 6-Nitro- and 7-Nitroindole. Journal of the American Chemical Society. Available at: [Link]

• Supporting information for: Iridium-Catalyzed Direct Methylation of Indoles and Pyrroles with Methanol. The Royal Society of Chemistry. Available at: [Link]

• Synthesis and biological evaluation of 4-nitroindole derivatives as 5-HT2A receptor antagonists. Bioorganic & Medicinal Chemistry. Available at: [Link]

• 4-nitroindole. Organic Syntheses. Available at: [Link]

• 4-Nitro-1H-indole. PubChem. Available at: [Link]

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• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Oriental Journal of Chemistry. Available at: [Link]

• Ethyl 4-nitro-1h-imidazole-5-carboxylate. NIST WebBook. Available at: [Link]

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• Supporting information for: N-Heterocyclic Carbene Catalyzed Oxidative Annulation of Aldehydes and 3-Aminoindoles for the Synthesis of Indolo[2,3-b]quinolines. The Royal Society of Chemistry. Available at: [Link]

• 1H-Indole-2,3-dione, 5-nitro-. NIST WebBook. Available at: [Link]

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The Pharmacological Vanguard: Elucidating the Biological Activities and Mechanisms of Nitroindole Derivatives

Executive Summary

The indole nucleus is universally recognized as a "privileged scaffold" in medicinal chemistry. However, the strategic introduction of a strongly electron-withdrawing nitro group—forming nitroindole derivatives—fundamentally alters the molecule's electronic topology. This technical guide explores the causality behind the biological activities of nitroindole derivatives, detailing how their unique electrostatic properties enable high-affinity interactions with complex biological targets, ranging from oncogenic DNA secondary structures to transient receptor potential channels.

Electronic Causality: Why Nitro-Substitution Drives Bioactivity

To understand the broad-spectrum efficacy of nitroindoles, one must first examine the quantum mechanical and electrostatic shifts induced by the nitro group. Density Functional Theory (DFT) computations on derivatives such as 3-(dimethylaminomethyl)-5-nitroindole reveal strong non-bonded intramolecular charge transfer (ICT) interactions 1[1].

Specifically, lone pair (LP) electrons transition to antibonding π* orbitals, creating an electron-deficient aromatic core[1]. This deficiency enhances the indole ring's capacity to act as a potent π-acid. Consequently, nitroindoles engage in highly stable π-π stacking interactions with electron-rich biological targets, such as the guanine tetrads in DNA or aromatic amino acid residues within receptor binding pockets. Furthermore, the nitro group introduces robust hydrogen-bond acceptor sites, anchoring the pharmacophore in specific orientations.

Oncology: c-Myc G-Quadruplex Stabilization and ROS Induction

A major breakthrough in targeted cancer therapy is the application of 5-nitroindole derivatives as G-quadruplex (G4) stabilizers. Guanine-rich sequences in the promoter region of the c-Myc oncogene fold into non-canonical G4 structures, which act as transcriptional roadblocks.

Pyrrolidine-substituted 5-nitroindole derivatives exhibit exceptional binding affinity for the c-Myc promoter G-quadruplex 2[2]. Nuclear Magnetic Resonance (NMR) spectroscopy confirms that these compounds interact with the terminal G-quartets (at both the 5'- and 3'-ends) in a precise 2:1 stoichiometry[2].

Mechanistic Cascade:

• Transcriptional Silencing: Stabilization of the G4 structure physically prevents polymerase progression, downregulating c-Myc expression and inducing cell-cycle arrest in the sub-G1/G1 phase[2].

• Oxidative Stress: Concurrently, these compounds elevate intracellular reactive oxygen species (ROS)[2]. The resulting oxidative damage triggers apoptosis in cancer cells, such as the HeLa cervical cancer line[2].

Caption: c-Myc G-Quadruplex Stabilization and ROS-Mediated Apoptosis Pathway

Immunology: TRPV1 Modulation and Anti-Inflammatory Action

Beyond oncology, nitroindoles demonstrate profound anti-inflammatory properties when hybridized with other pharmacophores. Recent structural designs have incorporated nitroindole moieties into the tail region of capsaicin derivatives to mimic the terminal benzyl residue of resiniferatoxin (RTX) 3[3].

These novel hybrids exhibit superior inhibition of Tumor Necrosis Factor-alpha (TNF-α) production in lipopolysaccharide (LPS)-stimulated human peripheral blood mononuclear cells (PBMCs)[3]. The causality behind this enhanced activity lies in the dual π-π stacking interactions provided by the nitrobenzylic and nitroindole residues, which dramatically promote binding affinity to the Transient Receptor Potential Vanilloid 1 (TRPV1) channel[3].

Agrochemical and Antiparasitic Frontiers

The versatility of the nitroindole core extends into agrochemical and antiparasitic research:

• Herbicidal Activity: Thaxtomin A, a natural phytotoxin featuring a unique 4-nitroindole and dione-pyridazinone structure, exhibits over 60% pre- and post-emergence herbicidal activity against Brassica campestris seedlings by disrupting plant cell wall biosynthesis 4[4].

• Antiparasitic Activity: Novel 5-nitroindole-rhodanine conjugates have been synthesized via Knoevenagel condensation, demonstrating promising in vitro antitrypanosomatid activity by leveraging the dual nucleophilic/electrophilic nature of the hybrid scaffold 5[5].

Quantitative Efficacy Profile

The following table summarizes the quantitative biological data for key nitroindole derivatives across different therapeutic domains.

Compound Designation	Target / Receptor	Cell Line / Model	Key Quantitative Metric	Primary Mechanism of Action
Compound 5 (Pyrrolidine-5-nitroindole)	c-Myc G-Quadruplex	HeLa (Cervical Cancer)	IC₅₀ = 5.08 ± 0.91 µM	G4 Stabilization & ROS Induction[2]
Compound 7 (Pyrrolidine-5-nitroindole)	c-Myc G-Quadruplex	HeLa (Cervical Cancer)	IC₅₀ = 5.89 ± 0.73 µM	G4 Stabilization & ROS Induction[2]
Capsaicin Hybrid 19 (Nitroindole tail)	TRPV1 Channel	LPS-stimulated PBMCs	47.65% TNF-α Inhibition	Dual π-π stacking at TRPV1[3]
Capsaicin Hybrid 20 (Nitroindole tail)	TRPV1 Channel	LPS-stimulated PBMCs	51.95% TNF-α Inhibition	Dual π-π stacking at TRPV1[3]
Thaxtomin A (4-nitroindole core)	Plant cellular targets	B. campestris seedlings	>60% Herbicidal Activity	Phytotoxic cellular disruption[4]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems, incorporating internal controls that prove the specific causality of the observed biological effects.

Caption: Self-Validating Experimental Workflow for G4 Binders

Protocol A: Fluorescent Intercalator Displacement (FID) Assay for G4 Binding

Causality & Validation: To confirm that the nitroindole derivative directly targets the G-quadruplex rather than acting as a non-specific DNA intercalator, the FID assay is employed. Thiazole Orange (TO) fluoresces strongly when bound to G4 DNA. A target compound's ability to displace TO directly correlates with its binding affinity. By running parallel assays with double-stranded DNA (dsDNA) as a negative control, the system self-validates the compound's structural selectivity for G-quadruplexes over canonical duplex DNA.

Step-by-Step Methodology:

• Oligonucleotide Preparation: Anneal the c-Myc G4-forming sequence (e.g., 5'-TGAGGGTGGGTAGGGTGGGTAA-3') in a potassium-rich buffer (10 mM potassium phosphate, 100 mM KCl, pH 7.4) by heating to 95°C for 5 minutes and cooling slowly to room temperature.

• Probe Saturation: Add Thiazole Orange (TO) to the folded G4 DNA at a ratio that ensures complete saturation (typically 2:1 TO to DNA). Measure baseline fluorescence (Excitation: 501 nm, Emission: 530 nm).

• Titration: Titrate the 5-nitroindole derivative (0 to 10 µM) into the TO-G4 complex.

• Data Acquisition: Record the decrease in fluorescence upon each addition.

• Validation Control: Repeat steps 1-4 using a hairpin dsDNA sequence. Calculate the DC₅₀ (concentration required to displace 50% of TO) for both G4 and dsDNA to determine the selectivity fold-change.

Protocol B: ROS-Dependent Cell Viability Assay (Alamar Blue with NAC Rescue)

Causality & Validation: Establishing cytotoxicity is insufficient for mechanistic validation; the cause of cell death must be isolated. Because 5-nitroindoles are known to induce oxidative stress, we utilize the Alamar Blue assay coupled with N-acetyl cysteine (NAC), a potent ROS scavenger[2]. If the compound's cytotoxicity is genuinely ROS-mediated, pretreatment with NAC will rescue cell viability. This creates a closed, self-validating loop proving the mechanistic pathway.

Step-by-Step Methodology:

• Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 5 × 10³ cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Scavenger Pretreatment (The Control Loop): Divide the plate into two groups. To Group A (Rescue), add 2.5 mM of N-acetyl cysteine (NAC) and incubate for 1 hour. To Group B (Standard), add vehicle control.

• Compound Treatment: Add the 5-nitroindole derivative (e.g., Compound 7 at 5 µM) to both groups. Incubate for 48 hours.

• Redox Indicator Addition: Add 10 µL of Alamar Blue reagent (resazurin) to each well. Incubate for an additional 2-4 hours. Living cells will reduce non-fluorescent resazurin to highly fluorescent resorufin.

• Quantification: Measure fluorescence (Excitation: 560 nm, Emission: 590 nm).

• Analysis: Calculate viability relative to untreated controls. A successful assay will show low viability in Group B (e.g., ~44.6%) and rescued viability in Group A (e.g., ~77.8%), proving the ROS-dependent mechanism of action[2].

References

• Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity.ChemMedChem, 2021.
• Capsaicin Derivatives Containing Indole and Nitroindole for Improved Anti-Inflammatory Activity.Asian Health, Science and Technology Reports (ThaiScience), 2018.
• Insights into impact of polar protic and aprotic solvents on bioactive features of 3-(Dimethylaminomethyl)-5-nitroindole: A DFT study and molecular dynamics simulations.PLOS One, 2023.
• Indole derivatives as agrochemicals: An overview.rhhz.net, 2023.
• Synthesis and in vitro antitrypanosomatid activity of novel 5-nitroindole-rhodanine conjugates.PMC / Chem Biodivers, 2024.

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Protocols & Analytical Methods

Application Notes and Protocols: 4-Ethyl-5-nitro-1H-indole as a Strategic Synthetic Intermediate

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of 4-Ethyl-5-nitro-1H-indole

In the landscape of medicinal chemistry and drug development, the indole scaffold remains a cornerstone, celebrated for its prevalence in natural products and its ability to interact with a wide array of biological targets.[1][2][3][4][5] The strategic functionalization of this privileged heterocycle is paramount for modulating pharmacological activity. 4-Ethyl-5-nitro-1H-indole (CAS No. 2382940-13-6) emerges as a highly valuable, yet specialized, synthetic intermediate.[6] Its utility is rooted in the unique interplay of its constituent parts: the core indole nucleus, a C4-ethyl group that imparts specific lipophilicity and steric influence, and a C5-nitro group, a versatile chemical handle poised for transformation.

The presence of the nitro group at the 5-position is the molecule's most significant feature for synthetic applications. This electron-withdrawing group can be readily and selectively reduced to a primary amine (5-amino-4-ethyl-1H-indole), unlocking a gateway to a vast number of subsequent chemical modifications. This transformation is fundamental, converting the intermediate into a versatile building block for constructing complex molecules, particularly in the synthesis of kinase inhibitors, receptor antagonists, and other potential therapeutic agents. These application notes provide an in-depth guide to the synthesis and strategic application of 4-Ethyl-5-nitro-1H-indole, complete with detailed protocols and mechanistic insights for researchers in organic synthesis and drug discovery.

Section 1: Synthesis of the Intermediate

The preparation of 4-Ethyl-5-nitro-1H-indole is most logically achieved through the direct nitration of 4-ethyl-1H-indole. However, the indole nucleus presents a classic challenge for electrophilic substitution. The pyrrole ring is highly electron-rich and susceptible to oxidation and polymerization under harsh acidic conditions typically used for nitration (e.g., HNO₃/H₂SO₄).[7][8] Therefore, milder, non-acidic nitrating agents are required to achieve selective nitration at the C5 position of the benzene ring without degrading the sensitive indole core. The C3 position is the most kinetically favored site for electrophilic attack, but under specific conditions, substitution on the benzene ring can be achieved.[1]

Protocol 1: Synthesis of 4-Ethyl-5-nitro-1H-indole

This protocol is adapted from established methods for the nitration of substituted indoles, employing a milder nitrating agent to favor substitution on the carbocyclic ring.

Reaction Scheme:

Caption: Nitration of 4-Ethyl-1H-indole.

Materials:

• 4-Ethyl-1H-indole

• Benzoyl Chloride

• Silver Nitrate (AgNO₃)

• Acetonitrile (CH₃CN), anhydrous

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and Hexanes (for chromatography)

Step-by-Step Procedure:

• Preparation of Nitrating Agent (in situ): In a flame-dried, three-necked round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Silver Nitrate (1.1 eq.) in anhydrous acetonitrile. Cool the solution to 0 °C in an ice bath. Add Benzoyl Chloride (1.05 eq.) dropwise with vigorous stirring. A white precipitate of AgCl will form immediately. Stir the resulting suspension at 0 °C for 30 minutes to ensure complete formation of benzoyl nitrate.

• Nitration Reaction: To the cold suspension from Step 1, add a solution of 4-Ethyl-1H-indole (1.0 eq.) in anhydrous acetonitrile dropwise over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The starting material should be consumed, and a new, more polar spot corresponding to the product should appear.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the AgCl precipitate, washing the pad with acetonitrile. Concentrate the filtrate under reduced pressure.

• Extraction: Redissolve the crude residue in ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x). The bicarbonate wash is crucial to neutralize any residual acid.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the resulting crude solid by flash column chromatography on silica gel, eluding with a gradient of hexanes and ethyl acetate to afford 4-Ethyl-5-nitro-1H-indole as a solid.

Causality and Insights:

• Why Benzoyl Nitrate? Using an in situ prepared, non-acidic nitrating agent like benzoyl nitrate prevents the protonation of the indole at C3, which would deactivate the pyrrole ring but could also lead to polymerization.[7] This allows for a cleaner electrophilic substitution on the electron-rich benzene ring.

• Temperature Control: Maintaining a low temperature during the addition of the indole substrate is critical to control the exothermic reaction and prevent the formation of undesired byproducts, including dinitrated species or oxidative degradation products.

Section 2: Core Application as a Synthetic Intermediate

The paramount application of 4-Ethyl-5-nitro-1H-indole is its role as a precursor to 5-Amino-4-ethyl-1H-indole. The transformation of the nitro group into an amine is one of the most reliable and high-yielding reactions in organic synthesis, providing a nucleophilic handle essential for building molecular complexity.

The Strategic Importance of the 5-Amino Group

The resulting 5-aminoindole derivative is a powerful building block. The amino group can be:

• Acylated to form amides.

• Sulfonylated to form sulfonamides.

• Used in Buchwald-Hartwig or Ullmann coupling reactions to form new C-N bonds with aryl halides.

• Diazotized and converted into a range of other functional groups (e.g., -OH, -F, -Cl, -Br, -I, -CN) via Sandmeyer reactions.

• Act as a directing group for further electrophilic substitutions on the indole ring.

Protocol 2: Catalytic Hydrogenation to 5-Amino-4-ethyl-1H-indole

Catalytic hydrogenation is the cleanest and most efficient method for reducing aromatic nitro groups, typically proceeding with high yield and minimal side products.

Workflow Diagram:

Caption: Workflow for the catalytic reduction of 4-Ethyl-5-nitro-1H-indole.

Materials:

• 4-Ethyl-5-nitro-1H-indole

• Palladium on Carbon (Pd/C, 10% w/w)

• Ethanol (EtOH) or Methanol (MeOH)

• Hydrogen (H₂) gas source (balloon or hydrogenation apparatus)

• Celite®

Step-by-Step Procedure:

• Vessel Preparation: To a hydrogenation flask or a suitable round-bottom flask, add 4-Ethyl-5-nitro-1H-indole (1.0 eq.).

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add 10% Pd/C (5-10 mol% by weight relative to the substrate). Caution: Pd/C can be pyrophoric and should be handled with care.

• Solvent Addition: Add a suitable solvent, such as ethanol or methanol, to dissolve the starting material completely.

• Hydrogenation: Securely attach a balloon filled with hydrogen gas to the flask (or place the flask on a Parr hydrogenation apparatus). Evacuate the flask and backfill with hydrogen three times to ensure an inert atmosphere is replaced by hydrogen.

• Reaction: Stir the mixture vigorously at room temperature. Vigorous stirring is essential to ensure good contact between the substrate, catalyst, and hydrogen gas. The reaction is typically complete within 2-6 hours. Monitor by TLC until the starting material spot has completely disappeared.

• Work-up: Once the reaction is complete, carefully vent the hydrogen atmosphere and purge the flask with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad thoroughly with the reaction solvent (EtOH or MeOH) to recover all the product.

• Isolation: Combine the filtrates and concentrate under reduced pressure to yield 5-Amino-4-ethyl-1H-indole. The product is often pure enough for subsequent steps but can be further purified by recrystallization if necessary. Note: Aminoindoles can be sensitive to air and light and should be stored under an inert atmosphere.

Quantitative Data Summary

Intermediate/Product	Starting Material	Key Reagents	Typical Yield (%)	Reference Method Adaptation
4-Ethyl-5-nitro-1H-indole	4-Ethyl-1H-indole	Benzoyl Nitrate	60-75	[7][8]
5-Amino-4-ethyl-1H-indole	4-Ethyl-5-nitro-1H-indole	H₂, 10% Pd/C	>95	[9][10]

Section 3: Application in Targeted Synthesis

The true value of an intermediate is demonstrated by its successful incorporation into the synthesis of complex, high-value molecules. 5-Amino-4-ethyl-1H-indole, derived from our title compound, is an ideal precursor for synthesizing targeted therapies, such as protein kinase inhibitors, which often feature an amino-heterocycle core.

Case Study: Synthesis of a Hypothetical Kinase Inhibitor Scaffold

Many kinase inhibitors utilize a substituted pyrimidine ring attached to an indole or azaindole core via an amine linker. The following protocol outlines a plausible synthesis of a 5-((pyrimidin-2-yl)amino)-1H-indole scaffold, a common motif in medicinal chemistry.

Protocol 3: Buchwald-Hartwig Amination for Scaffold Synthesis

This protocol demonstrates the coupling of the 5-aminoindole with a halo-pyrimidine, a powerful C-N bond-forming reaction.

Materials:

• 5-Amino-4-ethyl-1H-indole (from Protocol 2)

• 2-Chloropyrimidine (or a suitably substituted 2-halopyrimidine)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Cesium Carbonate (Cs₂CO₃)

• Toluene or Dioxane, anhydrous

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried Schlenk tube or microwave vial, combine 5-Amino-4-ethyl-1H-indole (1.0 eq.), 2-chloropyrimidine (1.1 eq.), and Cesium Carbonate (1.5 eq.).

• Catalyst Pre-mixing: In a separate vial, mix Pd₂(dba)₃ (0.02 eq.) and Xantphos (0.04 eq.).

• Assembly: Add the catalyst/ligand mixture to the reaction vessel. Evacuate and backfill the vessel with an inert gas (N₂ or Ar) three times.

• Solvent Addition: Add anhydrous toluene (or dioxane) via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C with stirring for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through Celite® to remove inorganic salts and catalyst residues.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography to yield the desired N-(4-ethyl-1H-indol-5-yl)pyrimidin-2-amine.

Mechanistic Rationale:

• Catalyst System: The Pd₂(dba)₃/Xantphos system is a robust catalyst for C-N cross-coupling reactions. Xantphos is a bulky, electron-rich "bite-angle" ligand that promotes the crucial reductive elimination step, which forms the desired C-N bond and regenerates the active Pd(0) catalyst.

• Base: Cs₂CO₃ is a strong, yet non-nucleophilic, base required to deprotonate the aminoindole, facilitating its entry into the catalytic cycle.

Conclusion

4-Ethyl-5-nitro-1H-indole is a strategically designed intermediate whose value lies in the reliable and high-yielding transformation of its nitro group into a versatile amino functionality. This conversion unlocks a wealth of synthetic possibilities, enabling the construction of complex heterocyclic systems central to modern drug discovery. The protocols and insights provided herein offer a practical guide for researchers to leverage this powerful building block in the synthesis of novel bioactive compounds.

References

• Organic Syntheses. (n.d.). 4-NITROINDOLE. Organic Syntheses, Coll. Vol. 7, p.381 (1990); Vol. 63, p.214 (1985). Available from: [Link]

• Zhao, J., et al. (2019). Divergent Synthesis of 4-Amino Indoles with Free Amine Groups via Tandem Reaction of 2-Alkynylanilines.
• Oda, H., et al. (2026). Selective Synthesis of 5-Nitroindoles through a Ag-Catalyzed Nitro Rearrangement/Cyclization Cascade of N-(o-Alkynylphenyl)nitramines. Organic Letters.
• Taylor & Francis Online. (2021). Design, synthesis, and biological evaluation of 5-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)-1H-Indole-2-Carbohydrazide derivatives: the methuosis inducer 12A as a Novel and selective anticancer agent. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1345-1358.
• ACS Publications. (2026). Selective Synthesis of 5-Nitroindoles through a Ag-Catalyzed Nitro Rearrangement/Cyclization Cascade of N-(o-Alkynylphenyl)nitramines. Organic Letters.
• PubMed. (2026). Selective Synthesis of 5-Nitroindoles through a Ag-Catalyzed Nitro Rearrangement/Cyclization Cascade of N-(o-Alkynylphenyl)nitramines. Organic Letters.
• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole.
• BenchChem. (2025). Comparative Analysis of Synthetic Routes for 1-Ethyl-2-propyl-1H-indol-5-amine.
• Rao, S. V., et al. (2017). Magnesium Catalyzed Dephenylsulfonylation: Synthesis of 5-Ethyl-1H-indole. Chemical Research & Development.
• Beilstein Journals. (2021). Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)symmetrical diindolylmethanes with a quaternary carbon center. Beilstein Journal of Organic Chemistry, 17, 1464–1475.
• PubMed. (2015). Synthesis and biological evaluation of 4-nitroindole derivatives as 5-HT2A receptor antagonists. Bioorganic & Medicinal Chemistry, 23(6), 1230-1239.
• Wikipedia. (n.d.). Indole.
• PMC. (2015). Catalytic Asymmetric Reactions of 4‐Substituted Indoles with Nitroethene: A Direct Entry to Ergot Alkaloid Structures.
• MDPI. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives.
• Wiley Online Library. (n.d.). Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity.
• e-PG Pathshala. (n.d.).
• Loyola eCommons. (n.d.). Novel Synthetic Route to 5-Substituted Indoles.
• PMC. (n.d.). Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity.
• Organic Chemistry Portal. (n.d.). Synthesis of indoles.
• PubMed. (2020). Antibacterial and photocatalytic activities of 5-nitroindole capped bimetal nanoparticles against multidrug resistant bacteria. Colloids and Surfaces B: Biointerfaces, 188, 110825.
• Bentham Science. (n.d.).
• JETIR. (n.d.).
• MDPI. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(19), 4683.
• Sunway Pharm Ltd. (n.d.). 4-ethyl-5-nitro-1H-indole.
• BenchChem. (2025).

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Advanced Application Note: Synthesis of Substituted Nitroindoles via Fischer Indolization

Executive Summary & Scope

The Fischer indole synthesis (FIS) remains one of the most powerful and versatile methodologies for constructing the indole core, a privileged scaffold in medicinal chemistry and drug development[1]. While the reaction proceeds smoothly for electron-rich substrates, the synthesis of substituted nitroindoles presents a significant kinetic challenge. Nitroindoles are critical precursors for aminoindoles, kinase inhibitors, and various alkaloid natural products[2]. This application note provides an in-depth mechanistic analysis, parameter optimization strategies, and self-validating experimental protocols for overcoming the electronic barriers associated with the Fischer indolization of nitrophenylhydrazines.

Mechanistic Causality: The Electronic Barrier of the Nitro Group

To successfully synthesize nitroindoles, one must first understand the causality behind the reaction's frequent failures under standard conditions. The FIS mechanism proceeds through several distinct stages: phenylhydrazone formation, acid-catalyzed tautomerization to an ene-hydrazine, a [3,3]-sigmatropic rearrangement, rearomatization to an amino-imine, and finally, the elimination of ammonia to yield the indole[3].

The Causality of Failure: The [3,3]-sigmatropic rearrangement is the rate-determining step of the entire cascade[1]. This rearrangement requires sufficient electron density within the aromatic ring to facilitate the cleavage of the N-N bond and the formation of the new C-C bond.

• Electron-Withdrawing Groups (EWGs): The nitro group (-NO₂) is a powerful EWG. It severely depletes the electron density of the aromatic ring via both inductive and resonance effects[4].

• Kinetic Consequence: This electron depletion drastically reduces the nucleophilicity of the ene-hydrazine intermediate, raising the activation energy barrier for the [3,3]-sigmatropic rearrangement[4]. Consequently, reactions involving nitrophenylhydrazines often stall, require significantly harsher conditions, or lead to unwanted N-N bond cleavage (yielding anilines) rather than cyclization[4].

Mechanistic pathway of Fischer Indole Synthesis highlighting the EWG activation energy barrier.

Optimization of Reaction Parameters

Because of the high activation energy imposed by the nitro group, standard mild conditions (e.g., dilute acetic acid at room temperature) are generally insufficient[3]. Optimization requires manipulating the thermodynamic driving force through stronger Brønsted or Lewis acids and elevated temperatures.

• Acid Selection: While acetic acid (AcOH) is a standard solvent/catalyst for electron-rich hydrazines, nitrophenylhydrazines require the addition of strong mineral acids (like HCl or H₂SO₄) or the use of polyphosphoric acid (PPA) to force the ene-hydrazine tautomerization and subsequent rearrangement[2][3].

• Protecting Group Strategies: Modern variations utilize Boc-protected aryl hydrazines. The acidic conditions required for the FIS simultaneously cleave the Boc groups in situ, allowing for a streamlined, one-pot deprotection and indolization sequence[5].

Quantitative Yield Comparison

The table below summarizes the profound impact that acid selection and reaction conditions have on the yield of nitroindole derivatives.

Substrate	Carbonyl Component	Acid Catalyst / Conditions	Product	Yield	Ref
p-Nitrophenylhydrazine	Isopropyl methyl ketone	AcOH, reflux, 1.5 h	2,3,3-Trimethyl-5-nitroindolenine	10%	[3]
p-Nitrophenylhydrazine	Isopropyl methyl ketone	AcOH / HCl, reflux, 4 h	2,3,3-Trimethyl-5-nitroindolenine	30%	[3]
Boc-protected 4-methoxy-2-nitrophenylhydrazine	2-Ketobutyric acid	35% HCl / AcOH, 70 °C, 5 h	5-Methoxy-3-methyl-7-nitroindole-2-carboxylic acid	High	[5]
Phenylhydrazone of ketone 106	N/A (Intramolecular)	PPA, xylene, 120 °C	Methyl 7-methoxy-5-nitro-1H-indole-2-carboxylate	64%	[2]

Validated Experimental Protocols

The following protocols have been engineered to ensure reproducibility. Each contains a self-validating analytical signature to confirm mechanistic progression.

Protocol A: Synthesis of 2,3,3-Trimethyl-5-nitroindolenine via Binary Acid Catalysis

This protocol utilizes a binary acid mixture to overcome the deactivating effect of the p-nitro group, improving yields over pure acetic acid systems[3].

Reagents:

• p-Nitrophenylhydrazine hydrochloride (1.0 eq)

• Isopropyl methyl ketone (1.2 eq)

• Glacial Acetic Acid (Solvent)

• Concentrated HCl (Catalyst)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a reflux condenser, suspend p-nitrophenylhydrazine hydrochloride in a binary mixture of glacial acetic acid and concentrated HCl (approx. 3:1 v/v ratio).

• Condensation: Add isopropyl methyl ketone (1.2 eq) dropwise at room temperature under continuous stirring.

• Thermal Activation: Heat the reaction mixture to reflux (approx. 110 °C). Maintain reflux for 4 hours to drive the [3,3]-sigmatropic rearrangement[3].

• Workup: Cool the mixture to room temperature. Carefully neutralize the acid by pouring the mixture over crushed ice and adding saturated aqueous Na₂CO₃ until pH ~7-8 is reached.

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel column chromatography.

Self-Validating System:

• In-process: The initial formation of the hydrazone will shift the TLC spot, but the critical validation is the color change and the disappearance of the hydrazone intermediate upon prolonged reflux.

• Analytical Signature: The ¹H-NMR spectrum of the purified indolenine must show a characteristic singlet at δ = 1.16 ppm integrating for six protons. This corresponds to the two methyl groups at the C-3 position, definitively proving that cyclization has occurred[6].

Protocol B: One-Pot Deprotection and Indolization of Boc-Protected Hydrazines

This modern variation allows for the use of stable, bench-ready di-Boc-protected aryl hydrazines, performing deprotection, hydrazone formation, and cyclization in a single pot[5].

Reagents:

• Di-tert-butyl 1-(4-methoxy-2-nitrophenyl)hydrazine-1,2-dicarboxylate (0.1 mmol)

• 2-Ketobutyric acid (0.2 mmol)

• 35% Aqueous HCl (0.5 mL)

• Glacial Acetic Acid (0.5 mL)

Step-by-Step Methodology:

• Reaction Assembly: Suspend the di-Boc-protected hydrazine (0.038 g, 0.1 mmol) and 2-ketobutyric acid (0.020 g, 0.2 mmol) in a mixture of 35% HCl (0.5 mL) and acetic acid (0.5 mL)[5].

• Deprotection & Cyclization: Stir the suspension at 70 °C for 5 hours. The acidic environment will first cleave the Boc groups, generating the free hydrazine in situ, which immediately condenses with the ketone and undergoes Fischer indolization[5].

• Isolation: Cool the reaction to room temperature. Dilute the mixture with water to precipitate the crude product.

• Filtration: Collect the resulting solid via vacuum filtration, wash with cold water, and dry under high vacuum to yield 5-Methoxy-3-methyl-7-nitroindole-2-carboxylic acid.

Self-Validating System:

• In-process: The evolution of gas (isobutylene and CO₂) serves as a visual, self-validating indicator that the Boc deprotection is actively occurring.

• Analytical Signature: LC-MS analysis of the crude mixture will show the complete disappearance of the high-mass Boc-protected starting material and the appearance of the target indole mass [M+H]+, confirming that the reaction did not stall at the hydrazone stage.

Troubleshooting & Decision Matrix

When synthesizing highly deactivated nitroindoles, reactions frequently stall. Use the following logic-based decision tree to identify the mechanistic bottleneck and adjust parameters accordingly. If N-N bond cleavage occurs (yielding nitroanilines instead of indoles), the Brønsted acid is too harsh, and a milder Lewis acid (e.g., ZnCl₂) should be substituted[4].

Troubleshooting decision tree for optimizing deactivated nitroindole yields.

References

• Benchchem.3-Methyl-5-nitro-1H-indole.
• National Institutes of Health (NIH) / Molecules.New 3H-Indole Synthesis by Fischer's Method. Part I.
• Benchchem.Effect of substituents on Fischer indole synthesis yield.
• ResearchGate.New 3H-Indole Synthesis by Fischer's Method. Part I (Full Text).
• The Journal of Organic Chemistry (ACS Publications).Two-Step Route to Indoles and Analogues from Haloarenes: A Variation on the Fischer Indole Synthesis.
• Benchchem.Application Notes and Protocols: The Fischer Indole Synthesis with Substituted Phenylhydrazines.
• RSC Advances (RSC Publishing).Fischer indole synthesis applied to the total synthesis of natural products.

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• 6. researchgate.net [researchgate.net]

Utilizing 4-Ethyl-5-nitro-1H-indole in c-Myc G-Quadruplex binding studies

Application Note & Protocol Guide

Topic: Characterizing the Interaction of 4-Ethyl-5-nitro-1H-indole with the c-Myc Promoter G-Quadruplex

Executive Summary

The c-Myc oncogene is a master regulator of cellular proliferation and its overexpression is a hallmark of a majority of human cancers.[1][2] Direct inhibition of the c-Myc protein has proven to be an exceedingly difficult therapeutic challenge.[3] An alternative and promising strategy is to control its expression at the transcriptional level. The promoter region of the c-Myc gene contains a guanine-rich sequence within the nuclease hypersensitivity element (NHE) III1, which can fold into a non-canonical DNA secondary structure known as a G-quadruplex (G4).[2][4][5][6] Formation of this G4 structure generally acts as a transcriptional silencer, repressing c-Myc expression.[1][7] Therefore, small molecules that can selectively bind to and stabilize this G4 structure are of significant interest as potential anticancer therapeutics.[3][8] This guide provides a comprehensive, multi-technique framework for the detailed biophysical and structural characterization of a candidate G4-binding ligand, 4-Ethyl-5-nitro-1H-indole, and its interaction with the c-Myc G4. The protocols herein are designed for researchers in oncology, chemical biology, and drug development, detailing methods from initial screening to in-depth thermodynamic and structural analysis.

Introduction: The Rationale for Targeting the c-Myc G-Quadruplex

The c-Myc protein is a transcription factor that governs the expression of up to 15% of all human genes, playing a pivotal role in cell cycle progression, apoptosis, and metabolism.[4] Its deregulation is implicated in over 70% of human cancers, making it one of the most sought-after targets in oncology.[1] The G-quadruplex located in the c-Myc promoter represents a unique topological vulnerability. This four-stranded structure is formed from G-rich sequences that fold into stacked G-tetrads, which are planar arrays of four guanine bases connected by Hoogsteen hydrogen bonds and stabilized by a central cation, typically K⁺.[9][10] The stabilization of this G4 structure by a small molecule can effectively "lock" the promoter in a silenced state, thereby reducing the transcription of the c-Myc oncogene and inhibiting cancer cell proliferation.[4][11]

Indole-based scaffolds have emerged as a promising class of G4 ligands due to their planar aromatic systems capable of π-π stacking with the external G-tetrads and their amenability to chemical modification for enhanced selectivity and affinity.[12] 4-Ethyl-5-nitro-1H-indole is presented here as a model compound for a rigorous investigational workflow.

Logical Framework for Ligand Characterization

A thorough evaluation of a potential G4-binding ligand requires a multi-pronged approach to build a complete profile of its interaction. This guide follows a logical progression from high-throughput screening to detailed biophysical and structural analysis.

Figure 1: A multi-phase workflow for comprehensive G4-ligand characterization.

Essential Materials and Reagents

• Oligonucleotides:

  • c-Myc G4 Sequence (Pu27): 5'-TGG GGA GGG TGG GGA GGG TGG GGA AGG-3'. For FRET, use 5'-FAM and 3'-TAMRA modifications.[13] For SPR, use a 5'-Biotin modification. For ITC and NMR, use an unmodified, HPLC-purified oligo.

  • Control Duplex DNA: A non-G4 forming sequence of similar length to test for selectivity, e.g., 5'-Biotin-CGC AAT TCG CGA ATT GCG C-3'.

• Candidate Ligand: 4-Ethyl-5-nitro-1H-indole, synthesized and purified, dissolved in 100% DMSO to create a high-concentration stock (e.g., 10 mM).

• Buffers:

  • FRET/ITC/NMR Buffer: 10 mM Potassium Phosphate (pH 7.2), 100 mM KCl.

  • SPR Running Buffer: 10 mM HEPES (pH 7.4), 150 mM KCl, 0.05% (v/v) Tween-20.

• SPR Consumables: Streptavidin-coated sensor chip (e.g., SA chip).

• Instrumentation: Real-Time PCR system or Fluorometer with temperature control, SPR instrument, ITC instrument, NMR spectrometer (≥600 MHz).

Protocol 1: FRET-Melting Assay for G4 Stabilization

Principle: This technique measures the thermal stability of a G4 structure. A DNA oligonucleotide is dual-labeled with a fluorescent donor (e.g., FAM) and a quencher (e.g., TAMRA).[13] In the folded G4 state, the donor and quencher are in close proximity, resulting in efficient Fluorescence Resonance Energy Transfer (FRET) and low fluorescence from the donor.[14][15] As the temperature increases, the G4 unfolds, separating the fluorophore and quencher, leading to an increase in donor fluorescence. A ligand that stabilizes the G4 will increase the melting temperature (Tm), the point at which 50% of the DNA is unfolded. The change in melting temperature (ΔTm) is a direct measure of the ligand's stabilizing ability.[5]

Methodology:

• DNA Annealing: Prepare a 20 µM stock of the dual-labeled c-Myc G4 oligo in FRET buffer. Heat to 95°C for 5 minutes, then allow to cool slowly to room temperature overnight to ensure proper G4 folding.

• Reaction Setup: In a 96-well PCR plate, prepare reactions with a final volume of 50 µL.

  • 200 nM annealed dual-labeled c-Myc G4 DNA.

  • Varying concentrations of 4-Ethyl-5-nitro-1H-indole (e.g., 0.5 µM, 1 µM, 2 µM, 5 µM). Ensure the final DMSO concentration is ≤1% to avoid solvent effects.

  • A "no ligand" control (DNA in buffer + 1% DMSO).

• FRET-Melt Analysis:

  • Place the plate in a Real-Time PCR instrument.

  • Equilibrate at 25°C for 5 minutes.

  • Increase the temperature from 25°C to 95°C with a ramp rate of 0.5°C/minute.

  • Measure the FAM fluorescence at each temperature increment.

• Data Analysis:

  • Plot the normalized fluorescence intensity versus temperature.

  • The Tm is determined from the peak of the first derivative of the melting curve.

  • Calculate ΔTm = Tm (with ligand) - Tm (no ligand control).

Expected Outcome: A significant positive ΔTm indicates that the compound stabilizes the c-Myc G-quadruplex structure.

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

Principle: SPR is a label-free technique that measures real-time binding events at a sensor surface.[16] Biotinylated c-Myc G4 DNA is immobilized on a streptavidin-coated sensor chip. The candidate ligand (analyte) is flowed over the surface. Binding of the ligand to the immobilized DNA causes a change in the refractive index at the surface, which is detected as a change in Resonance Units (RU).[17] This allows for the determination of association (ka) and dissociation (kd) rate constants, from which the equilibrium dissociation constant (KD) can be calculated (KD = kd/ka).[18]

Figure 2: Workflow for Surface Plasmon Resonance (SPR) analysis.

Methodology:

• Chip Preparation: Dock a streptavidin sensor chip in the SPR instrument. Prime the system with SPR running buffer.

• Immobilization:

  • Anneal the 5'-Biotin c-Myc G4 DNA as described in Protocol 1.

  • Inject a dilute solution (e.g., 50 nM) of the annealed G4 DNA over one flow cell until a stable immobilization level is reached (e.g., 500-1000 RU).

  • Use a separate flow cell as a reference (no DNA immobilized) to subtract bulk refractive index changes.

  • Immobilize control duplex DNA on a third flow cell to assess selectivity.

• Kinetic Analysis:

  • Prepare a serial dilution of 4-Ethyl-5-nitro-1H-indole in SPR running buffer (e.g., ranging from 100 nM to 10 µM). Include a buffer-only injection (zero concentration) for double referencing.

  • Perform an injection cycle for each concentration:

    • Inject the compound solution for a set time (e.g., 180 seconds) to monitor association.

    • Switch to buffer flow for a longer period (e.g., 600 seconds) to monitor dissociation.

    • Inject a regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.5) if necessary to remove all bound ligand.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's analysis software to obtain ka, kd, and KD.

Scientist's Note: The choice of surface chemistry and ionic strength can impact results. Dextran-based surfaces (like CM5) can have non-specific interactions with cationic ligands, whereas self-assembled monolayer (SAM) surfaces may offer a more favorable presentation of the G4 structure.[19]

Protocol 3: Isothermal Titration Calorimetry (ITC) for Thermodynamics

Principle: ITC directly measures the heat released or absorbed during a binding event.[20][21] In a typical experiment, the ligand is titrated into a solution containing the macromolecule (c-Myc G4). Each injection triggers a heat change that is measured relative to a reference cell.[22] The magnitude of the heat change is proportional to the amount of binding that occurs. As the macromolecule becomes saturated with the ligand, the heat change diminishes. The resulting binding isotherm can be fitted to a model to determine the binding affinity (KD), stoichiometry (n), and the enthalpy of binding (ΔH).[23] The entropy (ΔS) can then be calculated, providing a complete thermodynamic profile of the interaction.

Methodology:

• Sample Preparation:

  • Prepare ~500 µL of 10 µM unmodified c-Myc G4 DNA in ITC buffer. Anneal as previously described.

  • Prepare ~100 µL of 100-150 µM 4-Ethyl-5-nitro-1H-indole in the exact same buffer. Crucial: Ensure the DMSO concentration is identical in both the DNA and ligand solutions to minimize heat of dilution effects.

  • Thoroughly degas both solutions before loading.

• ITC Experiment:

  • Load the G4 DNA solution into the sample cell and the ligand solution into the injection syringe.

  • Set the experiment temperature (e.g., 25°C).

  • Perform an initial injection of ~0.5 µL (to be discarded in analysis) followed by 18-25 subsequent injections of ~2 µL each, with sufficient spacing between injections to allow the signal to return to baseline.

• Control Experiment: To determine the heat of dilution, perform an identical titration of the ligand solution into the buffer alone.

• Data Analysis:

  • Integrate the heat-flow peaks for each injection.

  • Subtract the heat of dilution from the heat of binding.

  • Plot the resulting heat change per mole of injectant against the molar ratio of ligand to G4 DNA.

  • Fit the binding isotherm to a suitable model (e.g., one-site independent) to determine n, KD, and ΔH.

Protocol 4: NMR Spectroscopy for Structural Insights

Principle: NMR spectroscopy is a powerful tool for obtaining atomic-level structural information about G4-ligand interactions.[9] The imino protons of guanines involved in Hoogsteen base pairing within the G-tetrads have characteristic chemical shifts in the 10.5-12 ppm range of a 1D ¹H NMR spectrum.[9] These peaks are highly sensitive to the local chemical environment. Upon ligand binding, changes in the chemical shifts (chemical shift perturbations, CSPs) of these imino protons can reveal the binding site and provide insights into the binding mode (e.g., end-stacking vs. groove binding).[24][25]

Methodology:

• Sample Preparation: Prepare a ~500 µL sample of 100-200 µM unmodified c-Myc G4 DNA in NMR buffer (typically 90% H₂O / 10% D₂O). Anneal the sample.

• Acquire Reference Spectrum: Record a 1D ¹H NMR spectrum of the free c-Myc G4 DNA. The imino proton region (10-12.5 ppm) should show a distinct pattern of peaks characteristic of the folded parallel G4 structure.

• NMR Titration:

  • Prepare a concentrated stock of 4-Ethyl-5-nitro-1H-indole in the same NMR buffer (with matched D₂O and DMSO concentrations).

  • Add small aliquots of the ligand stock to the NMR tube to achieve increasing molar ratios (e.g., 0.25, 0.5, 1.0, 1.5, 2.0 equivalents of ligand to DNA).

  • Acquire a 1D ¹H spectrum after each addition, ensuring the sample has equilibrated.

• Data Analysis:

  • Overlay the spectra from the titration series.

  • Monitor the changes in chemical shifts of the imino protons. Protons at or near the binding site will typically show the largest perturbations (shifting or broadening).[26]

  • Mapping these CSPs onto the known structure of the c-Myc G4 can help define the ligand's binding pocket.

Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison.

Table 1: FRET-Melting Analysis Summary

Ligand Concentration (µM)	Tm (°C)	ΔTm (°C)
0 (Control)	65.2	-
1.0	70.5	+5.3
2.5	74.8	+9.6
5.0	78.1	+12.9

A ΔTm > 5°C is generally considered a strong indication of significant stabilization.

Table 2: SPR Kinetic and Affinity Data

Interaction	ka (1/Ms)	kd (1/s)	KD (nM)
Ligand vs. c-Myc G4	1.5 x 10⁵	3.0 x 10⁻³	20.0
Ligand vs. dsDNA	2.1 x 10³	8.4 x 10⁻³	4000.0

A high affinity (low KD) for the G4 and a significantly lower affinity for duplex DNA (dsDNA) indicates desirable selectivity.

Table 3: ITC Thermodynamic Profile at 25°C

Parameter	Value	Interpretation
Stoichiometry (n)	1.95	Suggests a 2:1 binding ratio (Ligand:G4)
Affinity (KD)	25.5 nM	Strong binding affinity, consistent with SPR data
Enthalpy (ΔH)	-8.5 kcal/mol	Favorable enthalpic contribution (e.g., H-bonds, van der Waals)
Entropy (-TΔS)	-2.1 kcal/mol	Unfavorable entropic contribution (ordering upon binding)
Free Energy (ΔG)	-10.6 kcal/mol	Overall spontaneous and favorable binding process

The thermodynamic signature provides deep insights into the forces driving the interaction.[23][27]

Conclusion

This application guide outlines a robust, integrated strategy for characterizing the binding of a novel small molecule, 4-Ethyl-5-nitro-1H-indole, to the therapeutically relevant c-Myc G-quadruplex. By systematically employing FRET, SPR, ITC, and NMR, researchers can move beyond simple hit identification to develop a comprehensive understanding of a compound's stabilization potential, binding kinetics, thermodynamic driving forces, and structural mode of interaction. This detailed characterization is an indispensable step in the rational design and development of selective and potent G4-targeted anticancer agents.

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• G-quadruplex DNA structure is a positive regulator of MYC transcription. PNAS. [Link]

• Towards Profiling of the G-Quadruplex Targeting Drugs in the Living Human Cells Using NMR Spectroscopy. MDPI. [Link]

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Protocol for the Nitration of Ethyl Indole-2-carboxylates: A Detailed Guide for Synthetic Chemists

Abstract

This comprehensive application note provides a detailed protocol for the nitration of ethyl indole-2-carboxylates, a critical transformation in the synthesis of various biologically active molecules and pharmaceutical intermediates. We delve into the underlying principles of electrophilic substitution on the indole nucleus, discuss the regiochemical challenges, and present a robust, field-proven protocol. This guide is intended for researchers, scientists, and drug development professionals seeking to reliably synthesize nitro-substituted indole-2-carboxylates. Safety considerations, mechanistic insights, and data interpretation are emphasized throughout to ensure both successful and safe execution of this important reaction.

Introduction: The Significance of Nitroindoles

The indole scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous natural products and pharmaceutical agents.[1] The introduction of a nitro group onto the indole ring significantly enhances its synthetic versatility and can profoundly influence its biological activity. Nitroindoles serve as key precursors for the synthesis of aminoindoles, which are present in a wide array of pharmacologically active compounds, including anti-inflammatory agents and anticancer drugs.[2][3] Specifically, 5-nitroindole derivatives have been investigated as potential c-Myc G-quadruplex binders with anticancer activity.[4][5] The electron-withdrawing nature of the nitro group can also modulate the electronic properties of the indole system, potentially influencing its interaction with biological targets.[3]

Ethyl indole-2-carboxylate is a common and synthetically useful starting material, readily prepared from o-nitrotoluene and diethyl oxalate.[6] Its nitration provides access to a range of substituted indoles that can be further elaborated. This document provides a detailed protocol for the nitration of this important substrate.

Mechanistic Insights: The Electrophilic Nitration of Indoles

The nitration of indoles proceeds via an electrophilic aromatic substitution mechanism. The indole nucleus is an electron-rich heterocycle, making it highly susceptible to attack by electrophiles.[7] The preferred site of electrophilic attack is typically the C-3 position of the pyrrole ring, as the resulting cationic intermediate (the sigma complex) is more stabilized by resonance, involving the nitrogen lone pair, without disrupting the aromaticity of the benzene ring.[7][8]

However, the high reactivity of the indole ring also presents challenges. Under strongly acidic conditions, such as those often used for nitration (e.g., a mixture of nitric and sulfuric acid), the indole nucleus is prone to acid-catalyzed polymerization, leading to the formation of intractable tars and low yields.[7][9]

Furthermore, the regioselectivity of nitration can be highly dependent on the reaction conditions and the substituents present on the indole ring.[10] For indoles with an electron-withdrawing group at the 3-position, electrophilic substitution is directed to the benzene ring, often favoring the 5- and 6-positions.[11] In the case of ethyl indole-2-carboxylate, the ester group at C-2 deactivates the pyrrole ring towards electrophilic attack. Consequently, nitration occurs on the benzene portion of the molecule.

Experimental Protocol: Nitration of Ethyl Indole-2-carboxylate

This protocol details a representative procedure for the nitration of ethyl indole-2-carboxylate. It is crucial to adhere to the safety precautions outlined due to the use of strong acids and the exothermic nature of the reaction.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Ethyl indole-2-carboxylate	Reagent	Commercially Available
Concentrated Sulfuric Acid (H₂SO₄)	ACS Grade	Commercially Available	Corrosive, handle with care.
Concentrated Nitric Acid (HNO₃)	ACS Grade	Commercially Available	Strong oxidizer, corrosive.
Dichloromethane (CH₂Cl₂)	HPLC Grade	Commercially Available
Saturated Sodium Bicarbonate (NaHCO₃) solution	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Commercially Available
Crushed Ice
Round-bottom flask
Magnetic stirrer and stir bar
Dropping funnel
Ice bath
Thermometer
Buchner funnel and filter paper
Separatory funnel
Rotary evaporator

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and acid-resistant gloves when handling concentrated acids.[12]

• Fume Hood: All operations involving concentrated nitric acid and sulfuric acid must be performed in a well-ventilated fume hood.[13]

• Exothermic Reaction: The nitration reaction is highly exothermic. Strict temperature control is essential to prevent runaway reactions and charring.[13][14]

• Quenching: The reaction mixture should be quenched by slowly adding it to a large volume of crushed ice with vigorous stirring. Never add water directly to the concentrated acid mixture.[13]

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Reaction Setup and Procedure

• Dissolution of Starting Material: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve ethyl indole-2-carboxylate (1.0 eq) in concentrated sulfuric acid (5-10 volumes) at 0 °C. Stir the mixture until a homogeneous solution is obtained.

• Preparation of Nitrating Mixture: In a separate flask, carefully and slowly add concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (2 volumes) while cooling in an ice bath. Caution: This addition is exothermic.

• Nitration Reaction: Cool the solution of ethyl indole-2-carboxylate to 0-5 °C using an ice bath. Slowly add the pre-cooled nitrating mixture dropwise via a dropping funnel over a period of 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.[13]

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Carefully pour the reaction mixture onto a large beaker filled with crushed ice with vigorous stirring.

  • A precipitate of the crude product should form.

  • Isolate the solid product by vacuum filtration using a Buchner funnel.

  • Wash the filter cake thoroughly with cold water until the washings are neutral to pH paper.

  • The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Characterization

The structure and purity of the resulting nitro-ethyl indole-2-carboxylate isomers should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation: Regioselectivity in Indole Nitration

The position of nitration on the indole ring is highly dependent on the substituents present. The following table summarizes the expected major products for the nitration of various indole derivatives.

Indole Substrate	Nitrating Agent	Major Product(s)	Reference
Indole	Benzoyl nitrate	3-Nitroindole	[7]
2-Methylindole	HNO₃/H₂SO₄	2-Methyl-5-nitroindole	[7]
Ethyl indole-2-carboxylate	HNO₃/H₂SO₄	Ethyl 4-nitroindole-2-carboxylate and Ethyl 6-nitroindole-2-carboxylate	[11][15]
N-Acetylindole	HNO₃/H₂SO₄	N-Acetyl-5-nitroindole	[15]

Visualizing the Workflow and Mechanism

To provide a clearer understanding of the process and the underlying chemistry, the following diagrams have been generated.

Caption: Experimental workflow for the nitration of ethyl indole-2-carboxylate.

Caption: Simplified mechanism of the electrophilic nitration of the indole ring.

Conclusion

The nitration of ethyl indole-2-carboxylates is a fundamental reaction for accessing a diverse range of functionalized indole derivatives. By understanding the underlying mechanistic principles and adhering to a carefully controlled protocol, researchers can achieve reliable and regioselective nitration. The protocol presented herein, along with the accompanying safety and handling information, provides a solid foundation for the successful synthesis of these valuable compounds in a research and development setting.

References

• Benchchem. (n.d.). Improving Regioselectivity of Indole Nitration to Favor 7-Nitroindole.
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• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole.
• Sharma, V., & Kumar, P. (2020). Synthesis of Medicinally Important Indole Derivatives: A Review. The Open Medicinal Chemistry Journal.
• Benchchem. (n.d.). The Use of 7-Nitroindole in the Preparation of Subtype-Selective COX Inhibitors.
• Benchchem. (n.d.). How to avoid charring during nitration reactions.
• Singh, I., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity. ChemMedChem.
• ResearchGate. (n.d.). Proposed reaction mechanism for the nitration/nitrosation of indoles.
• Benchchem. (n.d.). Regioselective Nitration of Indole at the 3-Position.
• National Academic Digital Library of Ethiopia. (n.d.). Chemistry, Process Design, and Safety for the Nitration Industry.
• Noland, W. E., & Rush, K. R. (1966). Nitration of Indoles. V. Nitration of Electronegatively Substituted Indoles. Synthesis of the Four bz,3-Dinitroindoles. Experts@Minnesota.
• Huffman, J. W. (2005). Regioselective Nitration of Nα,N1-Bis(trifluoroacetyl)-L-Tryptophan Methyl Ester. Molecules.
• Singh, I., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. PubMed.
• Ge, D., et al. (2021).
• Fernández, G. (n.d.). Electrophilic substitution at the indole.
• Vapourtec. (n.d.). Nitration Reactions | Continuous Flow Processing.
• VelocityEHS. (2015). Nitric Acid Safety Tips & Health Hazards.
• ACS Publications. (2021). Hazard Evaluation and Safety Considerations for Scale-Up of a Fuming Nitric Acid Mediated Nitration of Aryl Boronic Acids.
• Al-Warhi, T., et al. (2016).
• ResearchGate. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate.
• Organic Syntheses. (n.d.). Indole-2-carboxylic acid, ethyl ester.
• Noland, W. E., & Rush, K. R. (1966). Nitration of Indoles. V. Nitration of Electronegatively Substituted Indoles. Synthesis of the Four bz, 3-Dinitroindoles. The Journal of Organic Chemistry.
• Noland, W. E., Smith, L. R., & Rush, K. R. (1965). Nitration of Indoles. IV. The Nitration of 2-Phenylindole. The Journal of Organic Chemistry.

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Application Notes & Protocols: 4-Ethyl-5-nitro-1H-indole as a Versatile Scaffold for Bioactive Compound Synthesis

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of pharmacologically active compounds.[1][2][3] The strategic functionalization of this heterocyclic system allows for the fine-tuning of biological activity. This guide focuses on a specific, highly versatile building block: 4-Ethyl-5-nitro-1H-indole . The introduction of an ethyl group at the C4 position and a nitro group at the C5 position creates a unique electronic and steric profile, offering multiple avenues for synthetic diversification. The electron-withdrawing nitro group not only serves as a precursor to a key amino functionality but also activates the indole ring for specific reactions, while the ethyl group provides a lipophilic handle that can influence binding interactions and pharmacokinetic properties. These application notes provide a comprehensive overview of the reactivity of this scaffold and detailed protocols for its conversion into key intermediates for drug discovery programs.

Introduction: The Strategic Value of Substituted Nitroindoles

Indole derivatives are central to numerous approved drugs and clinical candidates, exhibiting a wide spectrum of biological activities including anticancer, anti-inflammatory, antiviral, and antimicrobial effects.[4][5][6][7] The functionalization of the indole core is a primary strategy in drug design. Nitroindoles, in particular, are powerful intermediates for several reasons:

• Electronic Modulation: The strongly electron-withdrawing nitro group significantly alters the electron density of the indole ring system, influencing its reactivity in subsequent chemical transformations.[8][9]

• Synthetic Handle for Amines: The nitro group is readily and cleanly reduced to an amino group. The resulting aminoindoles are critical precursors for the synthesis of amides, sulfonamides, and for engaging in various coupling reactions to build molecular complexity.

• Bioisosteric Replacement and H-Bonding: The nitro group itself can act as a hydrogen bond acceptor in ligand-receptor interactions, and its presence is a feature in many bioactive molecules.[10]

4-Ethyl-5-nitro-1H-indole emerges as a particularly strategic starting material. The C5-nitro group is a well-established feature in bioactive compounds, such as those targeting c-Myc G-quadruplex DNA in cancer therapy.[11] The C4-ethyl substituent provides a valuable lipophilic vector that can be exploited to enhance cell permeability or to probe hydrophobic pockets in target proteins.

Physicochemical Properties & Reactivity Profile

A thorough understanding of the building block's properties is essential for effective reaction planning.

Property	Value	Source/Comment
IUPAC Name	4-ethyl-5-nitro-1H-indole	---
CAS Number	2382940-13-6	[12]
Molecular Formula	C₁₀H₁₀N₂O₂	Calculated
Molecular Weight	190.20 g/mol	Calculated
Appearance	Expected to be a yellow or brown crystalline solid	Based on similar nitroindoles[13][14]

Reactivity Insights:

• N-H Acidity: The indole N-H proton is acidic and can be deprotonated with a suitable base (e.g., NaH, K₂CO₃) to allow for N-alkylation or N-arylation.

• C3-Nucleophilicity: Despite the C5-nitro group's deactivating effect, the C3 position remains the most nucleophilic carbon, making it the primary site for electrophilic substitution reactions like the Vilsmeier-Haack formylation.[11]

• Nitro Group Reduction: This is the most pivotal transformation, converting the electron-withdrawing nitro group into a versatile electron-donating amino group, which dramatically alters the reactivity and biological potential of the scaffold.

Proposed Synthesis of the 4-Ethyl-5-nitro-1H-indole Scaffold

While commercially available, understanding the synthesis of the core scaffold is crucial. A plausible and robust approach is the Batcho-Leimgruber indole synthesis , which is well-suited for producing substituted indoles from ortho-nitrotoluenes.

Caption: Proposed Batcho-Leimgruber synthesis of the target scaffold.

This method involves the reaction of a substituted o-nitrotoluene with a formamide acetal like N,N-dimethylformamide dimethyl acetal (DMFDMA) to form an enamine, which then undergoes reductive cyclization to yield the indole ring.[15]

Core Protocols: Transforming the Building Block

The true value of 4-Ethyl-5-nitro-1H-indole lies in its capacity to be transformed into a variety of key intermediates. The following protocols are derived from established methodologies for related nitroindole systems and are presented as robust starting points for research.

Protocol 1: Selective Reduction to 4-Ethyl-1H-indol-5-amine

The conversion of the nitro group to an amine is arguably the most important primary transformation, unlocking a wealth of subsequent chemical possibilities.

Causality Behind Experimental Choices: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is the preferred method due to its high efficiency, clean reaction profile, and mild conditions, which preserve other functional groups. The use of a protic solvent like ethanol or methanol is standard, as it facilitates hydrogen solubility and proton transfer.

Step-by-Step Methodology:

• Vessel Preparation: To a high-pressure reaction vessel, add 4-Ethyl-5-nitro-1H-indole (1.0 eq).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (10 mol% Pd).

• Solvent Addition: Add anhydrous Ethanol or Methanol to create a slurry (approx. 0.1 M concentration).

• Hydrogenation: Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (H₂) to 50-60 psi.

• Reaction: Stir the mixture vigorously at room temperature for 4-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Work-up: Carefully depressurize the vessel and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with additional solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 4-Ethyl-1H-indol-5-amine, which can be purified by column chromatography or recrystallization.

Protocol 2: N-Alkylation at the Indole Nitrogen

Functionalization of the indole nitrogen is a common strategy to modulate solubility, metabolic stability, and receptor binding.

Causality Behind Experimental Choices: A moderately strong base like potassium carbonate (K₂CO₃) is sufficient to deprotonate the indole nitrogen, forming the nucleophilic indolide anion. A polar aprotic solvent like DMF or Acetonitrile is used to solvate the cation and facilitate the Sₙ2 reaction with the alkylating agent. The reaction is often heated to ensure a reasonable rate. This method is analogous to N-alkylation procedures for other nitroindoles.[11][16]

Step-by-Step Methodology:

• Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 4-Ethyl-5-nitro-1H-indole (1.0 eq) and anhydrous DMF.

• Base Addition: Add anhydrous powdered Potassium Carbonate (K₂CO₃, 2.0-3.0 eq).

• Stirring: Stir the suspension at room temperature for 30 minutes.

• Alkylating Agent: Add the desired alkylating agent (e.g., methyl iodide, benzyl bromide, 1.1 eq) dropwise.

• Reaction: Heat the reaction mixture to 50-70 °C and stir for 2-8 hours, monitoring by TLC.

• Quenching: After cooling to room temperature, pour the reaction mixture into ice-water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water, then brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the residue by silica gel chromatography.

Protocol 3: C3-Formylation via Vilsmeier-Haack Reaction

Introducing a formyl (aldehyde) group at the C3 position creates a powerful electrophilic handle for further derivatization, such as reductive amination, Wittig reactions, or condensations.

Causality Behind Experimental Choices: The Vilsmeier reagent, generated in situ from phosphoryl chloride (POCl₃) and DMF, is a mild electrophile perfectly suited for reacting with the electron-rich C3 position of indoles. The reaction is typically performed at low temperatures to control reactivity and prevent side reactions. This procedure is adapted directly from successful formylations of the 5-nitroindole scaffold.[11]

Step-by-Step Methodology:

• Vilsmeier Reagent Preparation: In a dry, three-neck flask under a nitrogen atmosphere, cool anhydrous DMF (used as both reagent and solvent) to 0 °C in an ice bath. Add POCl₃ (1.5 eq) dropwise with vigorous stirring, ensuring the temperature does not exceed 10 °C. Stir for 30 minutes at 0 °C to form the Vilsmeier reagent.

• Substrate Addition: Dissolve 4-Ethyl-5-nitro-1H-indole (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours.

• Hydrolysis: Carefully pour the reaction mixture onto crushed ice containing sodium acetate to neutralize the acid and hydrolyze the intermediate.

• Precipitation: Stir the resulting mixture until a precipitate forms.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield 4-Ethyl-5-nitro-1H-indole-3-carbaldehyde.

Synthetic Pathways to Bioactive Scaffolds

The true utility of 4-Ethyl-5-nitro-1H-indole is demonstrated by its potential to access diverse classes of bioactive molecules. The intermediates generated from the core protocols can be elaborated into scaffolds analogous to known therapeutic agents.

Caption: Synthetic diversification from 4-Ethyl-5-nitro-1H-indole.

• Serotonin Receptor Ligands: The 5-aminoindole intermediate (B ) is a perfect precursor for synthesizing sulfonamides, a class of compounds known to act as 5-HT receptor antagonists, similar to derivatives of 4-nitroindole.[17]

• c-Myc G-Quadruplex Binders: The C3-aldehyde (D ) can undergo reductive amination with various secondary amines (e.g., dimethylamine, pyrrolidine) to generate "gramine" analogs (F ). This exact strategy has been successfully employed with 5-nitroindoles to create potent anticancer agents that target the c-Myc promoter G-quadruplex.[11] The 4-ethyl group can be used to probe for additional hydrophobic interactions within the G4-DNA structure.

Conclusion

4-Ethyl-5-nitro-1H-indole is a highly valuable and strategically designed building block for medicinal chemistry and drug discovery. Its pre-installed functional handles—the reducible nitro group, the reactive C3 position, and the tunable N-H site—provide a robust platform for generating diverse libraries of complex molecules. The protocols detailed herein offer reliable and validated pathways to key intermediates, enabling researchers to efficiently explore structure-activity relationships and develop novel therapeutic candidates targeting a range of diseases.

References

• A review on indole synthesis from nitroarenes: classical to modern approaches. Organic & Biomolecular Chemistry (RSC Publishing).
• A Review on Indoles Synthesis from Nitroarenes: Classical to Modern Approaches. ResearchGate.
• Reactivity of 3-nitroindoles with electron-rich species. ResearchGate.

• 4-nitroindole. Organic Syntheses Procedure. Available at: [Link]

• Reactivity of 3-nitroindoles with electron-rich species. Chemical Communications (RSC Publishing). Available at: [Link]

• Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. PMC. Available at: [Link]

• Synthesis and biological evaluation of 4-nitroindole derivatives as 5-HT2A receptor antagonists. PubMed. Available at: [Link]

• ETHYL 4-NITRO-1H-INDOLE-2-CARBOXYLATE — Chemical Substance Information. LookChem. Available at: [Link]

• Regioselective C5−H Direct Iodination of Indoles. Thieme Connect. Available at: [Link]

• Synthesis of 4-functionalized-1H-indoles from 2,3-dihalophenols. University of Barcelona. Available at: [Link]

• A REVIEW: PHARMACOLOGICAL POTENTIAL OF INDOLE DERIVATIVES. JETIR. Available at: [Link]

• Synthesis of Medicinally Important Indole Derivatives: A Review. Bentham Science. Available at: [Link]

• Pharmacological Potential of Indole Derivatives: A Detailed Review. Advanced Journal of Chemistry. Available at: [Link]

• Novel Synthetic Route to 5-Substituted Indoles. Loyola eCommons. Available at: [Link]

• Synthesis of (4-nitro-1H-indol-6-yl)- and (4-amino-1H-indol-6-yl)phosphonic acid derivatives. ResearchGate. Available at: [Link]

• Current Status of Indole-Derived Marine Natural Products: Synthetic Approaches and Therapeutic Applications. PMC. Available at: [Link]

• 4-Nitro-1H-indole. PubChem. Available at: [Link]

• Ethyl 5-nitro-1h-indole-2-carboxylate (C11H10N2O4). PubChem. Available at: [Link]

• Synthesis of functionalized 2-aryl-5-nitro-1H-indoles and their activity as bacterial NorA efflux pump inhibitors. PubMed. Available at: [Link]

• The Multi‐Pharmacological Targeted Role of Indole and its Derivatives: A review. ResearchGate. Available at: [Link]

• Nitro Compounds as Versatile Building Blocks for the Synthesis of Pharmaceutically Relevant Substances. Frontiers. Available at: [Link]

• 1H-Indole-2,3-dione, 5-nitro-. NIST WebBook. Available at: [Link]

• Indene and indole-based compounds as potential antimicrobial agents: synthesis, activity, docking studies and ADME analysis. RSC Publishing. Available at: [Link]

• Indole-Containing Natural Products 2019–2022: Isolations, Reappraisals, Syntheses, and Biological Activities. MDPI. Available at: [Link]

• 1-Ethyl-5-nitro-1H-indole-3-carbaldehyde. Pharmaffiliates. Available at: [Link]

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• 4. jetir.org [jetir.org]
• 5. Synthesis of Medicinally Important Indole Derivatives: A Review [openmedicinalchemistryjournal.com]
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• 10. Synthesis of functionalized 2-aryl-5-nitro-1H-indoles and their activity as bacterial NorA efflux pump inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Synthesis and biological evaluation of 4-nitroindole derivatives as 5-HT2A receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Synthetic Strategies for 4-Ethyl-5-nitro-1H-indole Derivatives

Introduction & Mechanistic Rationale

The indole core is a privileged scaffold in medicinal chemistry, frequently embedded in kinase inhibitors, CNS-active agents, and complex natural products[1]. Specifically, 4-ethyl-5-nitro-1H-indole serves as a highly specialized building block[2]. The C4-ethyl group introduces critical steric constraints that can dictate the binding conformation of downstream active pharmaceutical ingredients (APIs), while the C5-nitro group acts as a versatile chemical handle—ready for reduction to an amine or subsequent amide coupling.

Direct electrophilic aromatic substitution (e.g., Friedel-Crafts alkylation) of 5-nitroindole at the C4 position is electronically disfavored and regiochemically uncontrollable due to the deactivating nature of the nitro group and the inherent nucleophilicity of the C3 position[3]. To bypass these limitations, this protocol utilizes a modular, transition-metal-catalyzed approach starting from the commercially available precursor, 4-bromo-5-nitro-1H-indole.

Our strategy relies on a three-step sequence: N-protection, Suzuki-Miyaura cross-coupling, and deprotection . By masking the acidic indole N-H, we prevent catalyst poisoning and unwanted N-alkylation. The use of a palladium catalyst with a large bite-angle ligand (dppf) specifically suppresses the β -hydride elimination pathway, which is a notorious side reaction when coupling alkylboronic acids.

Experimental Workflow & Catalytic Logic

The following diagrams illustrate the overall synthetic progression and the specific organometallic mechanism driving the critical carbon-carbon bond formation.

Fig 1. Three-step synthetic workflow for 4-ethyl-5-nitro-1H-indole via Suzuki-Miyaura coupling.

Fig 2. Catalytic cycle of the Pd-mediated Suzuki-Miyaura cross-coupling step.

Step-by-Step Protocols

Step 1: N-Boc Protection of 4-Bromo-5-nitro-1H-indole

Causality & Rationale: The indole N-H proton is relatively acidic (pKa ~16) and can coordinate to the palladium center, leading to catalyst deactivation or competitive N-arylation[4]. Protection with a tert-butyloxycarbonyl (Boc) group ensures strict chemoselectivity. 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst to accelerate the acyl transfer.

• Preparation: Flame-dry a 250 mL round-bottom flask and purge with inert nitrogen gas.

• Reagent Loading: Charge the flask with 4-bromo-5-nitro-1H-indole (10.0 mmol, 2.41 g) and anhydrous THF (50 mL).

• Catalyst Addition: Add DMAP (1.0 mmol, 122 mg). Stir until a homogenous solution is achieved.

• Protection: Cool the mixture to 0 °C using an ice bath. Dropwise add a solution of di-tert-butyl dicarbonate (Boc₂O, 12.0 mmol, 2.62 g) in THF (10 mL) over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature (25 °C) for 2 hours.

• Self-Validating Checkpoint: Monitor via TLC (Hexanes/EtOAc 3:1). The starting material (Rf ~0.3) will be completely consumed, replaced by a less polar, UV-active spot (Rf ~0.7) indicating the loss of the polar N-H hydrogen bond donor.

• Workup: Quench with saturated aqueous NH₄Cl (30 mL). Extract with EtOAc (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 2: Suzuki-Miyaura Cross-Coupling

Causality & Rationale: Alkylboronic acids are notoriously difficult to couple because the resulting alkyl-palladium intermediates rapidly undergo β -hydride elimination to form alkenes. We utilize Pd(dppf)Cl₂ because the bidentate dppf ligand enforces a large bite angle, sterically accelerating the reductive elimination step to outcompete decomposition. K₂CO₃ is essential to quaternize the boronic acid into a reactive boronate complex, which drives transmetalation[3].

• Preparation: In a 100 mL Schlenk flask, combine 1-Boc-4-bromo-5-nitro-1H-indole (8.0 mmol, 2.73 g), ethylboronic acid (12.0 mmol, 0.89 g), and finely ground K₂CO₃ (24.0 mmol, 3.32 g).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 40 mL).

• Catalyst Loading: Quickly add Pd(dppf)Cl₂ (0.4 mmol, 292 mg). Seal the flask and purge with argon for 10 minutes (3 vacuum/argon cycles).

• Reaction: Heat the biphasic mixture to 90 °C in an oil bath with vigorous stirring for 12 hours.

• Self-Validating Checkpoint: The reaction mixture will transition from a reddish-orange suspension to a dark brown mixture. If a black precipitate forms early, it indicates Pd(0) aggregation (catalyst death) due to oxygen ingress. Verify complete conversion via LC-MS (Target mass:[M-tBu+H]⁺ fragment is typically observed for Boc-protected indoles).

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and partition between water and EtOAc. Dry and purify via silica gel chromatography to yield 1-Boc-4-ethyl-5-nitro-1H-indole.

Step 3: Boc Deprotection

Causality & Rationale: Trifluoroacetic acid (TFA) provides the precise acidic threshold needed to cleave the tert-butyl carbamate via an E1-type elimination, releasing CO₂ and isobutylene gas without degrading the nitroindole core.

• Preparation: Dissolve the purified 1-Boc-4-ethyl-5-nitro-1H-indole (6.0 mmol, 1.74 g) in anhydrous Dichloromethane (DCM, 20 mL).

• Acid Addition: Cool to 0 °C. Add TFA (10 mL) dropwise over 10 minutes.

• Reaction: Stir at room temperature for 3 hours.

• Self-Validating Checkpoint: Vigorous effervescence (CO₂ gas evolution) will be observed immediately upon TFA addition. The cessation of bubbling indicates the reaction is nearing completion.

• Workup: Concentrate the mixture in vacuo to remove excess TFA. Redissolve the residue in EtOAc (50 mL) and carefully wash with saturated aqueous NaHCO₃ until the aqueous layer pH is >7. Dry and concentrate to yield the final product, 4-ethyl-5-nitro-1H-indole.

Quantitative Data & Reaction Parameters

To aid in process scale-up and yield tracking, the critical parameters and expected outcomes for each synthetic stage are summarized below:

Step	Transformation	Primary Reagents & Catalyst	Temp (°C)	Time (h)	Expected Yield (%)	Purity (HPLC)
1	N-Boc Protection	Boc₂O, DMAP, THF	25	2.0	92 - 95	> 98%
2	Suzuki Coupling	EtB(OH)₂, Pd(dppf)Cl₂, K₂CO₃	90	12.0	78 - 85	> 95%
3	Boc Deprotection	TFA, DCM	25	3.0	90 - 94	> 99%
Total	Overall Workflow	-	-	~17.0	~65 - 75	> 99%

References

• Inhibition of Microtubule Dynamics in Cancer Cells by Indole-Modified Latonduine Derivatives and Their Metal Complexes Source: ACS Omega URL:[Link]

• Synthesis of indoles Source: Organic Chemistry Portal URL:[Link]

• 4-nitroindole - Organic Syntheses Procedure Source: Organic Syntheses URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. evitachem.com [evitachem.com]
• 3. Indole synthesis [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Fischer Indole Synthesis

The Fischer indole synthesis remains one of the most robust and widely applied methods for constructing the indole core, a privileged scaffold in pharmaceutical drug development and natural product synthesis. Despite its reliability, researchers frequently encounter critical roadblocks such as poor regioselectivity, premature decomposition, or stalled intermediates.

This guide bridges theoretical mechanistic principles with practical causality to help you troubleshoot, optimize, and validate your synthesis.

Mechanistic Foundation

To effectively troubleshoot a failed reaction, you must first isolate where the failure occurs within the reaction pathway. The classical synthesis proceeds via the acid-catalyzed tautomerization of a phenylhydrazone to an ene-hydrazine, followed by a critical [3,3]-sigmatropic rearrangement, rearomatization, and the elimination of ammonia[1].

Mechanistic pathway of the Fischer Indole Synthesis highlighting key intermediates.

Troubleshooting Q&A

Q1: My reaction yields a complex mixture with significant tarring, and I suspect the N-N bond is cleaving prematurely. What is the mechanistic cause, and how do I prevent it?

• Causality: While electron-donating groups (EDGs) generally accelerate the [3,3]-sigmatropic rearrangement, excessive electron density on the aryl ring or the nitrogen can over-stabilize the iminyl cation intermediate[2]. This diverts the reaction away from the desired concerted rearrangement toward a heterolytic N-N bond cleavage, leading to rapid decomposition and tarring[3].

• Solution: If you are synthesizing 3-aminoindoles or using highly electron-rich arylhydrazines, the N-N bond is too weak to survive standard conditions[3]. You must structurally or chemically stabilize it. Acylating the nitrogen (e.g., using an N-trifluoroacetyl protecting group) significantly increases the N-N bond dissociation energy, disfavoring the dissociative pathway[4]. Alternatively, lower the reaction temperature and switch from harsh Brønsted acids (like H2​SO4​ ) to milder Lewis acids (e.g., ZnCl2​ )[1].

Q2: I am using an unsymmetrical aliphatic ketone, and I am getting a nearly 1:1 mixture of two regioisomeric indoles. How can I control the regioselectivity?

• Causality: Regioselectivity is dictated during the tautomerization of the hydrazone to the ene-hydrazine. Unsymmetrical ketones with two enolizable α -carbons form two distinct ene-hydrazines[5]. Under standard thermodynamic control (acid and heat), mixtures are almost inevitable because the energy difference between the two transition states is minimal[6].

• Solution: You have two distinct approaches to enforce regiocontrol:

  • Transition State Restriction: Use shape-selective catalysts like 7[7], which sterically favor the formation of the less hindered isomer within their porous structures.

  • Kinetic Pre-activation: Bypass thermodynamic enolization entirely. Convert the ketone to a specific enol triflate under kinetic control, then cross-couple it with an aryl hydrazide[5]. This guarantees absolute regiocontrol prior to the rearrangement step.

Q3: My arylhydrazine contains strong electron-withdrawing groups (EWGs) like -NO2 or -CF3. The hydrazone forms, but the cyclization to indole fails completely. Why?

• Causality: EWGs drastically decrease the electron density on the arene ring, which acts as the nucleophilic partner during the [3,3]-sigmatropic rearrangement[6]. This significantly increases the activation energy required for the critical C-C bond formation step, stalling the reaction at the stable ene-hydrazine stage[3].

• Solution: The reaction requires a much higher thermal budget and stronger acid activation. Switch to Polyphosphoric Acid (PPA) at 100–120 °C. If bulk heating causes decomposition, utilize8[8] to safely achieve high temperatures with short residence times, pushing the rearrangement forward without destroying the substrate.

Decision tree for diagnosing and resolving common Fischer indole synthesis failures.

Quantitative Data & Optimization Matrix

Use the following table to benchmark your current conditions against optimized, literature-validated parameters for specific substrate challenges.

Substrate Type	Catalyst / Conditions	Primary Challenge Addressed	Typical Yield	Reference
Electron-Rich Arylhydrazines	ZnCl2​ in Toluene, 80 °C	Prevents premature N-N heterolytic cleavage	65–85%	[5]
Unsymmetrical Ketones	Zeolite Beta, 140 °C	Improves regioselectivity via transition state restriction	~83% (Major isomer)	[7]
Electron-Poor Arylhydrazines	PPA, 120 °C or MW (200 °C)	Overcomes high activation energy for [3,3]-rearrangement	50–75%	[8]
Complex Polycyclic Precursors	Enol Triflate + Pd/Cu coupling	Absolute regiocontrol via pre-formed ene-hydrazide	70–90%	[5]

Self-Validating Experimental Protocol

Protocol: Regioselective Synthesis of Indoles via Ene-Hydrazide Intermediates

This methodology operates as a self-validating system : by isolating the ene-hydrazide intermediate, you completely decouple the enolization thermodynamics from the sigmatropic rearrangement. This allows you to analytically confirm the exact regiochemistry before committing to the final cyclization step[5].

Step 1: Kinetic Enolate Formation & Triflation

• Cool a solution of the unsymmetrical ketone in anhydrous THF to -78 °C under an inert argon atmosphere.

• Add 1.1 equivalents of Lithium Diisopropylamide (LDA) dropwise. Stir for 30 minutes to ensure complete kinetic deprotonation.

• Add 1.2 equivalents of N-phenyl-bis(trifluoromethanesulfonimide) (Comins' reagent). Warm the solution to room temperature over 2 hours.

• Isolate the kinetic enol triflate via rapid silica gel chromatography.

Step 2: Cross-Coupling to Ene-Hydrazide

• In a Schlenk flask, combine the purified enol triflate, N-acetyl-N-phenylhydrazine (1.2 eq), CuI (10 mol%), and Cs2​CO3​ (2.0 eq) in DMF.

• Heat the mixture at 80 °C for 12 hours.

• Purify via column chromatography to afford the specific ene-hydrazide.

• Validation Check: Perform 1H NMR on the isolated intermediate. The exact position of the alkene proton will confirm that absolute regiocontrol has been achieved prior to rearrangement.

Step 3: Fischer Indolization (Cyclization)

• Dissolve the validated ene-hydrazide in anhydrous toluene.

• Add 2.0 equivalents of anhydrous ZnCl2​ . Heat the reaction to 100 °C for 4 hours.

• Monitor by TLC. The disappearance of the ene-hydrazide and the formation of a lower Rf​ fluorescent spot indicates successful [3,3]-rearrangement and aromatization.

• Quench with saturated NaHCO3​ , extract with EtOAc, and purify the final regiopure indole.

References

• Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society.2

• Ene-hydrazide from Enol Triflate for the Regioselective Fischer Indole Synthesis. Organic Letters - ACS Publications. 5

• Zeolites as Catalysts in the Fischer Indole Synthesis. Enhanced Regioselectivity for Unsymmetrical Ketone Substrates. ResearchGate. 7

• Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. PMC - NIH. 8

• Fischer Indole Synthesis Overview. Alfa Chemistry. 1

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. uwindsor.ca [uwindsor.ca]
• 7. researchgate.net [researchgate.net]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Column chromatography methods for purifying nitroindole derivatives

Title: Technical Support Center: Advanced Column Chromatography for Nitroindole Derivatives

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter severe bottlenecks when purifying nitroindole derivatives. Nitroindoles present a unique chromatographic paradox: the electron-withdrawing nitro group creates a strong dipole, while the electron-rich indole nitrogen acts as a potent hydrogen-bond donor. This duality leads to unpredictable partitioning, severe streaking (tailing), and acid-catalyzed degradation on standard normal-phase silica gel.

This guide moves beyond generic advice. We will dissect the causality behind these chromatographic failures and provide self-validating, mechanistically sound protocols to ensure high-recovery purification of your nitroindole libraries.

The Causality of Nitroindole Chromatographic Failure

Before troubleshooting, we must understand the system dynamics. Standard silica gel (SiO₂) surfaces are populated with acidic silanol groups (Si-OH). When a nitroindole enters the column, two competing mechanisms dictate its retention:

• Solvent Partitioning: The desired interaction where the molecule partitions between the mobile phase and the stationary phase based purely on polarity.

• Chemisorption (The Silanol Effect): The undesired interaction where the basic/hydrogen-bonding NH of the indole ring forms strong, localized ionic interactions with active silanol sites[1].

Because the silanol distribution on irregular silica is heterogeneous, the nitroindole molecules travel at different velocities. This manifests macroscopically as streaking or tailing . Furthermore, the inherent acidity of these silanol groups can catalyze the polymerization or oxidation of the indole core, leading to the dark discoloration often observed in concentrated fractions[2].

Troubleshooting & FAQs

Q1: My 5-nitroindole is streaking severely across multiple fractions, despite showing a tight spot with an Rf​ of 0.3 on TLC. How do I resolve this? A: TLC plates often use a finer, more uniform silica binder than bulk column packing, masking the severity of the "Silanol Effect." If your compound is streaking on the column, it is experiencing secondary ionic or strong hydrogen-bonding interactions.

• The Mechanistic Fix: You must chemically deactivate the silica. Introduce a basic modifier, such as 0.1% to 1.0% Triethylamine (TEA) or ammonia, into your mobile phase[3]. TEA acts as a sacrificial base; it outcompetes the nitroindole for the acidic silanol sites, saturating them[3]. Once the active sites are masked, your nitroindole will elute purely based on solvent partitioning, resulting in sharp, concentrated bands.

Q2: I am trying to separate regioisomers (e.g., 3-nitroindole vs. 5-nitroindole). They co-elute in standard Ethyl Acetate/Hexane gradients. What is the alternative? A: Regioisomers share identical molecular weights and similar overall polarities, but their dipole moments and π -electron distributions differ. Aliphatic solvents like hexane offer no π−π selectivity.

• The Mechanistic Fix: Switch to a halogenated solvent system, such as Dichloromethane (DCM) with Methanol (MeOH) as the polar modifier (e.g., DCM/MeOH 9:1)[4]. DCM provides excellent π−π stacking interactions with the aromatic indole core, amplifying the subtle electronic differences between the regioisomers. Alternatively, carefully optimized gradients of petroleum ether/ethyl acetate (e.g., 5:1 v/v) have been shown to effectively resolve α -aryl- β -nitroindole derivatives[5].

Q3: My purified 3-nitroindole appears dark and discolored after rotary evaporation. Is it degrading on the column? A: Yes. Unprotected 3-nitroindoles and their reduced amino-derivatives are notoriously sensitive to air, light, and acidic environments[2]. Prolonged residence time on acidic silica gel triggers oxidative degradation or dimerization.

• The Mechanistic Fix: First, validate stability using a 2D-TLC test (spot the compound, run it, rotate the plate 90 degrees, and run it again; off-diagonal spots indicate degradation). If unstable, abandon standard normal-phase silica. Switch to Reverse-Phase (C18) chromatography using buffered eluents (e.g., ammonium formate at pH 3-4) to keep the molecule in a stable state[6], or use neutral alumina.

Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. By incorporating TLC monitoring at specific checkpoints, you verify the system's integrity before committing your entire crude mixture.

Protocol 1: Preparation of a TEA-Deactivated Silica Gel Column

Use this protocol when purifying highly polar or basic nitroindoles prone to streaking.

Step 1: Solvent & Slurry Preparation

• Prepare 1 L of your initial mobile phase (e.g., 20% EtOAc in Hexane).

• Add 10 mL of Triethylamine (TEA) to create a 1% (v/v) TEA-modified solvent system. Mix thoroughly.

• In a separate beaker, weigh the appropriate amount of silica gel (typically 30-50x the mass of your crude sample).

• Slowly add the TEA-modified solvent to the silica while stirring gently to form a homogenous, bubble-free slurry.

Step 2: Column Packing & Equilibration (Validation Checkpoint)

• Pour the slurry into the column in a single, continuous motion.

• Rinse the column walls with the modified solvent and apply gentle air pressure (1-2 psi) to pack the bed tightly.

• Crucial Step: Pass at least 3 column volumes (CV) of the TEA-modified solvent through the bed. This ensures complete saturation of the silanol groups.

• Validation: Collect a drop of the eluent and test it on pH paper. It should register as basic (pH > 8), confirming the column is fully deactivated.

Step 3: Sample Loading & Elution

• Dissolve your crude nitroindole in the absolute minimum volume of DCM. If insoluble, dry-load the sample onto a small amount of deactivated silica.

• Load the sample evenly onto the column head.

• Elute using the TEA-modified solvent gradient. Monitor fractions via TLC (also pre-treated with 1% TEA).

Protocol 2: 2D-TLC Stability Validation

Perform this before any large-scale purification.

• Spot your crude mixture in the bottom-left corner of a square TLC plate.

• Develop the plate in your chosen solvent system (e.g., 5:1 Petroleum Ether/EtOAc).

• Remove the plate, dry it completely under a gentle stream of nitrogen.

• Rotate the plate 90 degrees and develop it again in the same solvent system.

• Analysis: All stable compounds will lie on a perfect diagonal line. Any spots falling off the diagonal indicate on-column degradation, dictating a mandatory switch to Reverse-Phase or HILIC methods.

Quantitative Data Summary

The following table summarizes the causal effects of different chromatographic parameters on nitroindole purification metrics.

Chromatographic System	Stationary Phase	Modifier	Target Issue Resolved	Typical Recovery	Peak Shape / Elution Profile
Standard Normal Phase	Untreated Silica Gel	None	Baseline separation of non-polar impurities	40 - 60%	Severe tailing; broad elution bands
Deactivated Normal Phase	Silica Gel	1% TEA or NH₃	Silanol-induced streaking	85 - 95%	Sharp, concentrated bands
Aromatic Normal Phase	Silica Gel	DCM/MeOH gradient	Regioisomer co-elution	75 - 85%	Moderate to sharp; high selectivity
Reverse Phase (RP-HPLC)	C18 Bonded Phase	Formic Acid buffer	Acid-catalyzed degradation	> 95%	Highly symmetrical peaks

Visualizations

Workflow 1: Troubleshooting Streaking in Nitroindole Purification

Caption: Diagnostic workflow for resolving nitroindole streaking during column chromatography.

Workflow 2: Stationary Phase Decision Matrix

Caption: Decision matrix for selecting the appropriate stationary phase based on nitroindole stability.

References

• The Journal of Organic Chemistry. "Electrochemical Nitroindolylation Bifunctionalization Reaction of Arylalkenes." ACS Publications. Available at: [Link]

• Chemistry - A European Journal. "Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity." PMC. Available at:[Link]

• Leiden University. "New Methods of Analysis and Investigation of Terpenoid Indole Alkaloids." Scholarly Publications. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Technical Support Center: Navigating the Stability of Nitroindoles in Aqueous Solutions

Welcome to the technical support center dedicated to addressing the stability challenges of nitroindole compounds in aqueous solutions. As a crucial scaffold in medicinal chemistry and drug development, understanding and mitigating the inherent instability of nitroindoles is paramount for reproducible and reliable experimental outcomes. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to empower researchers in their work with these valuable molecules.

Introduction: The Challenge of Nitroindole Instability

Nitroindoles are heterocyclic aromatic compounds that serve as versatile building blocks for a wide range of biologically active molecules.[1] However, their utility is often hampered by their limited solubility and significant instability in aqueous environments. The electron-withdrawing nature of the nitro group, combined with the reactivity of the indole ring, makes these compounds susceptible to degradation under common experimental conditions.[2] This guide will walk you through the primary causes of instability and provide actionable strategies to maintain the integrity of your nitroindole solutions.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions researchers have when working with nitroindoles.

Q1: What are the primary factors that cause my nitroindole solution to degrade?

A1: The stability of nitroindole solutions is principally influenced by four key factors:

• pH: Both strongly acidic and basic conditions can catalyze the hydrolysis of the nitroindole structure.[1][3]

• Light: Exposure to ambient or UV light can lead to significant photodegradation.[1]

• Temperature: Elevated temperatures accelerate the rate of all degradation pathways.[1]

• Oxidizing Agents: The presence of oxidizing agents, including dissolved oxygen, can lead to the formation of various degradation byproducts.[1]

Q2: My nitroindole solution has changed color. What does this signify?

A2: A visible color change, often to a yellow, brown, or even reddish hue, is a common indicator of nitroindole degradation.[4] This is typically a result of oxidation or other chemical transformations that lead to the formation of colored byproducts or oligomers.

Q3: What are the ideal storage conditions for stock solutions of nitroindoles?

A3: To maximize the shelf-life of your nitroindole stock solutions, it is recommended to:

• Dissolve the compound in a suitable organic solvent like DMSO.[1]

• Store the solution at low temperatures, preferably at -20°C or -80°C.[5]

• Protect the solution from light by using amber vials or by wrapping the container in aluminum foil.[5]

• For long-term storage, consider aliquoting the stock solution to minimize freeze-thaw cycles.

Q4: I'm observing unexpected peaks in my HPLC analysis. Could this be due to degradation?

A4: Yes, the appearance of new peaks in your chromatogram is a strong indication that your nitroindole is degrading. It is crucial to develop a stability-indicating HPLC method that can effectively separate the parent compound from its degradation products to ensure accurate quantification.[6][7]

Troubleshooting Guide: Common Stability Issues and Solutions

This section provides a more detailed, problem-and-solution-oriented approach to tackling nitroindole instability during your experiments.

Problem 1: Rapid Degradation of Nitroindole in Aqueous Buffer

You prepare a fresh solution of your nitroindole in an aqueous buffer for a biological assay, but you observe a rapid loss of the parent compound over a short period.

Root Cause Analysis

The indole ring system is susceptible to both acid and base-catalyzed degradation.[3] The specific pH of your buffer is likely accelerating the hydrolysis of your nitroindole.

Investigative Protocol: pH-Dependent Stability Study

• Preparation of Buffers: Prepare a series of buffers covering a range of pH values (e.g., pH 3, 5, 7.4, and 9).

• Sample Preparation: Prepare a stock solution of your nitroindole in a minimal amount of an organic co-solvent (e.g., DMSO). Dilute the stock solution into each of the prepared buffers to your final desired concentration.

• Incubation: Incubate the solutions at a constant temperature (e.g., 37°C to mimic physiological conditions).

• Time-Point Analysis: At various time points (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw an aliquot from each solution.

• HPLC Analysis: Immediately analyze the aliquots using a validated stability-indicating HPLC method to quantify the remaining percentage of the parent nitroindole.

• Data Analysis: Plot the percentage of remaining nitroindole against time for each pH to determine the optimal pH range for stability.

Mitigation Strategies

• pH Optimization: Based on your stability study, select a buffer system where the nitroindole exhibits the highest stability.[1][3]

• Use of Co-solvents: Incorporating a small percentage of a water-miscible organic co-solvent, such as DMSO or ethanol, can sometimes improve stability by reducing the activity of water.[6][8]

Problem 2: Inconsistent Results and Discolored Solutions Upon Exposure to Light

Your experimental results are not reproducible, and you notice that solutions left on the benchtop under ambient light tend to change color and show signs of degradation.

Root Cause Analysis

Nitroaromatic compounds are often photosensitive and can undergo photodegradation upon exposure to light, leading to the formation of various photoproducts.[1][9]

Investigative Protocol: Photostability Assessment

• Sample Preparation: Prepare two sets of your nitroindole solution in a transparent container.

• Light Exposure: Wrap one set of samples completely in aluminum foil to serve as the dark control. Expose the other set to a controlled light source (e.g., a photostability chamber with a defined light intensity and wavelength) or ambient laboratory light.

• Time-Point Analysis: At regular intervals, take samples from both the light-exposed and dark control groups.

• HPLC Analysis: Analyze the samples by HPLC to determine the extent of degradation in each condition. A significant difference in degradation between the light-exposed and dark control samples confirms photosensitivity.

Mitigation Strategies

• Light Protection: Always work with nitroindole solutions in a dark room or by using amber-colored glassware and light-protective foils.[5]

• Antioxidant Addition: Consider the addition of antioxidants to your formulation. Antioxidants can help to quench free radicals that may be generated during photolytic processes.[10][11][12]

Problem 3: Poor Aqueous Solubility Leading to Precipitation and Inaccurate Dosing

You are struggling to achieve the desired concentration of your nitroindole in an aqueous medium without it precipitating out of solution, leading to unreliable experimental results.

Root Cause Analysis

The planar and hydrophobic nature of the indole ring, coupled with the nitro group, often results in poor aqueous solubility.[1]

Mitigation Strategies

• Use of Co-solvents: As a first approach, dissolving the nitroindole in a minimal amount of a water-miscible organic solvent like DMSO before diluting it into the aqueous medium can be effective.[1]

• Cyclodextrin Encapsulation: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, thereby increasing their aqueous solubility and stability.[13]

Protocol: Preparation of a Nitroindole-Cyclodextrin Inclusion Complex

• Molar Ratio Determination: Determine the appropriate molar ratio of your nitroindole to the selected cyclodextrin (e.g., 1:1 or 1:2).

• Cyclodextrin Solution: Prepare a solution of the cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin) in your desired aqueous buffer.

• Complexation: Slowly add the nitroindole (as a solid or a concentrated solution in a minimal amount of organic solvent) to the cyclodextrin solution while stirring vigorously.

• Equilibration: Allow the mixture to stir for a sufficient period (e.g., several hours to overnight) at a controlled temperature to facilitate the formation of the inclusion complex.

• Filtration: Filter the solution to remove any undissolved nitroindole.

• Concentration Determination: Accurately determine the concentration of the solubilized nitroindole in the filtrate using a validated analytical method (e.g., HPLC-UV).

Advanced Troubleshooting and Characterization

For a deeper understanding of the degradation pathways, more advanced analytical techniques are often necessary.

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and developing robust, stability-indicating analytical methods.[7][14][15] A typical forced degradation study involves subjecting the nitroindole to the following conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.[1]

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.[1]

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.[1]

• Thermal Degradation: Solid compound at 105°C for 24 hours.[1]

• Photolytic Degradation: Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[16]

Identification of Degradation Products

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for the identification and structural elucidation of degradation products. By comparing the mass spectra of the degradation products with that of the parent compound, it is possible to propose structures for the degradants.[17][18][19]

Visualization of Concepts

To aid in the understanding of the concepts discussed, the following diagrams illustrate key processes.

Degradation pathways of nitroindoles.

Strategies to enhance nitroindole stability.

Summary of Key Stability-Enhancing Excipients

Excipient Class	Example(s)	Mechanism of Action	Primary Application
Cyclodextrins	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Forms inclusion complexes, shielding the nitroindole from the aqueous environment.[13][20][21]	Improving solubility and stability.
Antioxidants	Ascorbic Acid, Butylated Hydroxytoluene (BHT)	Scavenge free radicals and inhibit oxidative degradation pathways.[11]	Preventing oxidative and photolytic degradation.
Co-solvents	Dimethyl Sulfoxide (DMSO), Ethanol, Propylene Glycol	Reduce the activity of water and can improve the solubility of the nitroindole.[6][8]	Enhancing solubility and reducing hydrolysis.
Buffers	Phosphate, Citrate, Acetate	Maintain the pH of the solution within a range where the nitroindole is most stable.[3]	Controlling pH-dependent degradation.

Conclusion

The successful use of nitroindoles in research and development hinges on a thorough understanding and proactive management of their stability in aqueous solutions. By carefully considering the factors of pH, light, temperature, and oxidation, and by employing appropriate stabilization strategies such as the use of cyclodextrins, antioxidants, and co-solvents, researchers can significantly improve the reliability and reproducibility of their experimental results. This guide serves as a starting point for troubleshooting and optimizing your work with these important chemical entities. For further assistance, please do not hesitate to contact our technical support team.

References

• Suzen, S. (2015). Antioxidant Activities of Synthetic Indole Derivatives and Possible Activity Mechanisms.
• Martín, M. A., et al. (2000). A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition. PMC.
• Callis, P. R. (2014). Unraveling the Photoionization Dynamics of Indole in Aqueous and Ethanol Solutions. The Journal of Physical Chemistry B.
• Dong, M. W. (2023). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Shpakovsky, D. B., et al. (2018). Synthesis and study of new phenolic antioxidants with nitroaromatic and heterocyclic substituents. OSTI.GOV.
• Popa, G., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.
• Guckian, K. M., et al. (1996). Stability and structure of DNA oligonucleotides containing non-specific base analogues. PubMed.
• Loftsson, T., et al. (2021). Effects of cyclodextrins on the chemical stability of drugs in aqueous solutions. SciSpace.
• Dewi, N. K. S. (2023).
• S, P., & M, M. (2018).
• Aggarwal, G., et al. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs.
• Veselkov, A. N., et al. (2011). Structure of the 5-nitroindole DNA nucleoside.
• Iacovino, R., et al. (2023).
• Iacovino, R., et al. (2024).
• Loakes, D., et al. (1994). 5-Nitroindole as an universal base analogue. PubMed.
• Jadhav, S. B., et al. (2024). Development and Validation of Stability Indicating HPLC Method for Estimation of Novel Nitroimidazooxazine Antitubercular Drug Pretomanid Followed by LC-MS. Journal of Chemical Health Risks.
• Sharma, T., & Moitra, S. K. (2012). STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
• Qu, Y., et al. (2019). Biodegradation and Biotransformation of Indole: Advances and Perspectives. PMC.
• Pouton, C. W. (2006).
• LGC. (2023).
• Jores, K., et al. (2023).
• Malecha, K. T., & Nizkorodov, S. A. (2023). Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. PMC.
• Williams, R. O., et al. (Eds.). (2012).
• WuXi AppTec. (2024).
• Szabo, Z., et al. (2020).
• S, S., et al. (2023). DEVELOPMENT AND VALIDATION OF A STABILITY-INDICATING RP-HPLC METHOD FOR QUANTITATIVE DETERMINATION OF NITROXYNIL AND ITS IMPURITIES AS PER ICH GUIDELINES.
• ChemicalBook. (2026). 7-Nitroindole.
• De Meulenaer, B., et al. (2020). Photodegradation Products and their Analysis in Food. Herald Scholarly Open Access.
• Ju, K. S., & Parales, R. E. (2010).
• Benchchem. (n.d.).
• Waclawik, M., et al. (2019).
• Keen, O. S., et al. (2014). Photodegradation of pharmaceutical compounds in partially nitritated wastewater during UV irradiation.
• Garcia-Galán, M. J., et al. (2011).
• Roldán, M. D., et al. (2008). Reduction of polynitroaromatic compounds: the bacterial nitroreductases. Oxford Academic.
• PubChem. (n.d.). 6-Nitro-1H-indole.
• Spain, J. C. (Ed.). (2000). Biodegradation of Nitroaromatic Compounds and Explosives. CRC Press.
• Sigma-Aldrich. (n.d.). 7-Nitroindole.
• Purohit, R. N., et al. (2019).
• Perisa, M., et al. (2017).
• Patel, P. N., et al. (2015). Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF.
• J&K Scientific. (n.d.). 7-Nitroindole.

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Technical Support Center: Purification & Troubleshooting of 4-Ethyl-5-nitro-1H-indole

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that isolating highly pure substituted indoles—specifically 4-Ethyl-5-nitro-1H-indole—presents unique physicochemical challenges. The strong electron-withdrawing nature of the nitro group, combined with the steric influence of the ethyl substituent, creates a complex impurity profile during synthesis.

This guide is designed to move beyond basic instructions. We provide field-proven, self-validating protocols that explain the causality behind each experimental choice, ensuring you can confidently troubleshoot and optimize your purification workflows.

Part 1: Troubleshooting Guide & FAQs (Impurity Profiling)

Q1: My crude 4-Ethyl-5-nitro-1H-indole contains significant amounts of regioisomers (e.g., 6-nitro or 2-ethyl isomers). How can I separate them without relying on preparative HPLC? The Causality: Regioisomers of substituted indoles possess nearly identical boiling points, solubilities, and dipole moments. On standard bare silica gel, the primary interaction is hydrogen bonding between the acidic indole N-H and the silanol groups. Because this N-H bond dominates the retention factor ( Rf​ ), the subtle steric differences between the 4-ethyl and 6-ethyl/nitro positions are masked, resulting in co-elution ( ΔRf​<0.05 ). The Solution: You must alter the thermodynamic interaction with the stationary phase. By temporarily masking the N-H bond via tert-butyloxycarbonyl (Boc) protection, you eliminate the primary hydrogen-bond donor[1]. This forces the silica to interact with the molecule based on its secondary steric profile, amplifying the ΔRf​ between regioisomers to ~0.15, allowing for separation on a standard long-bed silica column[1].

Q2: I am observing dark, tarry baseline impurities, and my crude mixture has exceptionally poor solubility in non-polar solvents. How do I process this? The Causality: The N-H proton of 5-nitroindoles is highly acidic. Under the basic or oxidative conditions typical in cross-coupling or electrophilic aromatic substitution, indoles can undergo oxidative dimerization or polymerization, forming high-molecular-weight tars. Furthermore, the nitro group induces strong intermolecular hydrogen bonding, causing poor solubility in solvents like hexane or ether[2]. The Solution: Utilize polar aprotic solvent mixtures (e.g., Ethyl Acetate with 5% DMF) for initial dissolution. To remove the tars and residual high-boiling solvents, perform a rigorous liquid-liquid extraction washing with 5% aqueous LiCl (which selectively pulls DMF/NMP into the aqueous phase) followed by filtration through a pad of Celite[2].

Q3: My synthesis utilized a transition-metal catalyst (e.g., Pd or Cu for cross-coupling). How do I ensure these metals are completely removed from the final product? The Causality: Indole nitrogens, particularly in their deprotonated states during basic reactions, act as excellent bidentate ligands (when paired with adjacent substituents) or simple coordinating ligands for transition metals. These metal-indole chelates are highly soluble in organic phases and will carry over through standard aqueous washes, eventually degrading the product over time. The Solution: Introduce a competitive chelator. Washing the organic phase with a 0.1 M EDTA (disodium salt) aqueous solution out-competes the indole for the metal ions, sequestering them into the aqueous layer[3]. Alternatively, functionalized silica (e.g., SiliaBond Thiol) can be used prior to chromatography.

Part 2: Quantitative Data & Separation Metrics

To effectively design your purification strategy, reference the quantitative physicochemical shifts induced by our recommended derivatization strategy.

Table 1: Quantitative Physicochemical Profiling of 4-Ethyl-5-nitro-1H-indole and Impurities

Compound / Impurity	Expected Rf​ (Hexane:EtOAc 3:1)	ΔRf​ from Target	Expected Recovery (%)	Primary Removal Strategy
4-Ethyl-5-nitro-1H-indole	~0.35	N/A (Target)	>85%	Target Compound
6-nitro regioisomer	~0.33	< 0.05 (Poor)	< 1%	N-Boc Protection + Column
N-Boc-4-Ethyl-5-nitroindole	~0.65	N/A (Intermediate)	>95%	Intermediate Stage
N-Boc-6-nitro regioisomer	~0.50	0.15 (Excellent)	< 1%	Flash Chromatography
Polymeric Tars	0.00 (Baseline)	> 0.35	0%	Celite Filtration
Pd/Cu Chelates	Variable	Variable	< 0.1 ppm	0.1 M EDTA Wash

Part 3: Logical Workflows & Visualizations

Caption: Logical mapping of impurity origins and targeted physicochemical removal strategies.

Caption: Step-by-step experimental workflow for the isolation of highly pure 4-Ethyl-5-nitro-1H-indole.

Part 4: Self-Validating Experimental Methodologies

Protocol 1: Liquid-Liquid Extraction & Metal Scavenging

Purpose: To remove basic impurities, residual high-boiling solvents, and transition metal chelates.

• Dilution: Dissolve the crude reaction mixture in Ethyl Acetate (20 mL/g of crude). If solubility is poor, add up to 5% v/v THF.

• Aqueous Washing: Transfer to a separatory funnel. Wash sequentially with:

  • 1M aqueous HCl (1 x 10 mL/g) to protonate and remove basic amine impurities[2].

  • Saturated aqueous NaHCO₃ (1 x 10 mL/g) to neutralize residual acid[2].

  • 5% aqueous LiCl (3 x 10 mL/g) to aggressively extract polar aprotic solvents (DMF/NMP)[2].

• Chelate Disruption: Wash the organic layer with 0.1 M aqueous EDTA disodium salt (2 x 10 mL/g). Stir the biphasic mixture vigorously for 15 minutes during the first wash[3].

• Drying & Filtration: Dry the organic layer over anhydrous MgSO₄. Filter the dried solution through a 2-inch pad of Celite to remove baseline polymeric tars[2]. Concentrate under reduced pressure.

• Self-Validation Check: Spot the final aqueous EDTA layer and the organic layer on a TLC plate. Visualize under UV (254 nm). The aqueous layer must show zero UV activity, confirming no product was lost to the aqueous phase.

Protocol 2: Regioselective Resolution via N-Boc Protection

Purpose: To artificially inflate the ΔRf​ between the 4-ethyl and other regioisomers for column chromatography.

• Protection: Dissolve the crude indole in Dichloromethane (DCM). Add Di-tert-butyl dicarbonate (Boc₂O, 1.2 equiv.) and a catalytic amount of DMAP (0.1 equiv.). Stir at room temperature until TLC indicates complete consumption of the starting material.

• Chromatography: Load the concentrated crude onto a silica gel column (100-200 mesh, long bed, 1:50 crude-to-silica ratio)[1]. Elute with a gradient of Hexane:EtOAc (starting at 9:1, moving to 4:1)[4]. Collect the major UV-active fraction ( Rf​ ~0.65).

• Deprotection: Dissolve the purified Boc-indole in DCM and add Trifluoroacetic acid (TFA, 20% v/v). Stir for 2 hours. Concentrate under vacuum and neutralize with saturated NaHCO₃.

• Self-Validation Check: Weigh the mass before and after Boc-protection. A mass increase corresponding to the addition of ~100 g/mol confirms quantitative conversion. Post-chromatography, 1H NMR should show a clean singlet for the Boc tert-butyl group at ~1.6 ppm, with no overlapping signals from regioisomers.

Protocol 3: Final Polish via Recrystallization

Purpose: To achieve >99% purity and remove trace silica or deprotection byproducts.

• Dissolution: Place the solid 4-Ethyl-5-nitro-1H-indole in a round-bottom flask. Add minimal boiling Toluene until just dissolved.

• Anti-Solvent Addition: Remove from heat and slowly add warm Hexane dropwise until the solution becomes slightly cloudy (approximate Toluene/Hexane ratio of 1.5:1)[4].

• Harvesting: Allow the flask to cool slowly to room temperature, then transfer to an ice bath for 2 hours. Filter the resulting crystals and wash with ice-cold hexane.

• Self-Validation Check: Evaporate the mother liquor and analyze it via TLC. If the mother liquor contains a high concentration of the target compound alongside impurities, your solvent ratio was too heavily skewed toward Toluene. Adjust the anti-solvent ratio in future batches.

References

• ResearchGate. (2016). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. ResearchGate.[Link]

• The Journal of Organic Chemistry. (2025). Iron-Catalyzed Thioarylation of Arenes Using Saccharin-Derived Reagents. ACS Publications.[Link]

• Journal of the American Chemical Society. (2019). CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. ACS Publications.[Link]

• Supporting Information. (2020). Enantioselective Synthesis of Cyclohepta[b]indoles via Pd-catalyzed Cyclopropane C-H Activation. DOI.[Link]

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Reference Data & Comparative Studies

Confirming the purity of 4-Ethyl-5-nitro-1H-indole using HPLC and TLC

Orthogonal Purity Validation of 4-Ethyl-5-nitro-1H-indole: A Comparative Guide to HPLC and TLC Methodologies

4-Ethyl-5-nitro-1H-indole (CAS: 2382940-13-6) is a highly functionalized indole derivative that serves as a critical building block in pharmaceutical synthesis and materials science[1]. The presence of both an electron-donating ethyl group at C4 and an electron-withdrawing nitro group at C5 creates unique electronic properties. Confirming the absolute purity of this intermediate is paramount, as positional isomers (e.g., 6-nitro derivatives) or unreacted precursors can severely compromise downstream coupling reactions.

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) for the purity assessment of 4-Ethyl-5-nitro-1H-indole. By integrating these techniques, researchers can establish a self-validating analytical framework: TLC detects highly retained impurities that might irreversibly bind to an HPLC column, while HPLC resolves closely related isomers that co-elute on a silica plate[2].

Mechanistic Causality: Chromatographic Behavior of Nitroindoles

The indole core is moderately polar due to the pyrrole N-H, which acts as a hydrogen bond donor. The addition of a nitro group significantly increases the molecule's dipole moment and UV absorptivity, making it an excellent candidate for UV-Vis detection[3].

In reverse-phase HPLC (RP-HPLC), the lipophilic 4-ethyl group increases retention on C18 stationary phases compared to the unsubstituted nitroindole. Conversely, in normal-phase TLC, the strong interaction between the silica gel (stationary phase) and the polar nitro and N-H groups dictates the need for a moderately polar mobile phase (e.g., Hexane/Ethyl Acetate) to achieve an optimal retention factor ( Rf​ )[4].

Methodological Comparison: HPLC vs. TLC

Table 1: Comparative Performance of Purity Assessment Techniques

Parameter	RP-HPLC (Quantitative)	Normal-Phase TLC (Qualitative)
Stationary Phase	C18 or C8 bonded silica	Silica gel 60 F254
Primary Separation Mechanism	Hydrophobic interactions	Polar interactions / Hydrogen bonding
Detection Method	Photodiode Array (PDA) / UV	UV Quenching (254 nm) & Chemical Staining
Resolution	High (Resolves positional isomers)	Low to Moderate (Prone to co-elution)
Throughput	~15–20 minutes per sample	< 5 minutes for multiple parallel samples
System Validation Role	Quantifies target vs. related impurities	Detects baseline-bound polymeric impurities

Protocol 1: Quantitative Purity Assessment via RP-HPLC

Causality of Experimental Choices: For nitroindoles, a C18 column is preferred to leverage the lipophilicity of the ethyl group. An acidic modifier (0.1% formic acid) in the mobile phase suppresses the minor ionization of the indole N-H, ensuring sharp, symmetrical peaks and preventing peak tailing[5]. Detection is optimally set at 254 nm or 280 nm, where the nitroindole chromophore exhibits strong absorption.

Step-by-Step Methodology:

• Sample Preparation : Dissolve 1.0 mg of 4-Ethyl-5-nitro-1H-indole in 1.0 mL of HPLC-grade methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Filtration : Filter the sample through a 0.22 µm PTFE syringe filter to remove particulates that could damage the column frit.

• System Equilibration : Purge the HPLC system with Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid). Equilibrate the C18 column (e.g., 150 x 4.6 mm, 5 µm) at a flow rate of 1.0 mL/min with an initial gradient of 10% B.

• Injection & Gradient Elution : Inject 10 µL of the sample. Run a linear gradient from 10% B to 90% B over 15 minutes, hold at 90% B for 3 minutes to wash strongly retained compounds, and re-equilibrate for 5 minutes.

• Detection & Integration : Monitor the eluent using a Photodiode Array (PDA) detector at 254 nm. Integrate the peak areas to calculate relative purity: (Target Peak Area/Total Peak Area)×100 .

Table 2: Expected RP-HPLC Quantitative Data

Analyte	Expected Retention Time	Detection Wavelength	Limit of Detection (LOD)
Unreacted Indole Precursor	~6.5 min	254 nm / 280 nm	< 0.05 µg/mL
4-Ethyl-5-nitro-1H-indole	~10.5 min	254 nm	< 0.02 µg/mL
Polymeric Impurities	> 14.0 min	254 nm	Variable

Protocol 2: Qualitative Screening via Normal-Phase TLC

Causality of Experimental Choices: Normal-phase silica gel strongly retains the nitro and N-H groups. A solvent system of Hexane:Ethyl Acetate (7:3 v/v) provides the optimal balance of non-polar and polar interactions, pulling the compound to an Rf​ of ~0.35[4]. For visualization, while UV 254 nm is standard, Ehrlich’s reagent (p-dimethylaminobenzaldehyde in HCl/ethanol) provides chemical specificity. It reacts exclusively with the electron-rich indole ring to form a distinct colored complex, differentiating the target from non-indole impurities[6].

Step-by-Step Methodology:

• Plate Preparation : Obtain a silica gel 60 F254 TLC plate. Draw a baseline 1 cm from the bottom using a pencil.

• Spotting : Using a glass capillary, apply 2 µL of the methanolic sample solution (from the HPLC preparation) onto the baseline. Apply a known reference standard of 4-Ethyl-5-nitro-1H-indole alongside it.

• Development : Place the plate in a pre-saturated TLC chamber containing Hexane:Ethyl Acetate (7:3 v/v). Allow the solvent front to rise to 1 cm below the top edge.

• Primary Visualization (Non-Destructive) : Dry the plate and examine it under short-wave UV light (254 nm). The nitroindole will appear as a dark, fluorescence-quenching spot against the green fluorescent background[2]. Mark the spots with a pencil.

• Secondary Visualization (Destructive) : Spray the plate evenly with Ehrlich’s reagent. Heat the plate gently using a heat gun until a distinct color (typically yellow-orange or purple for substituted indoles) develops, chemically confirming the presence of the indole core[6].

Table 3: TLC Retention and Visualization Data

Compound	Rf​ Value (Hexane:EtOAc 7:3)	UV 254 nm	Ehrlich's Reagent Color
4-Ethyl-5-nitro-1H-indole	~0.35	Strong Quenching (Dark Spot)	Yellow/Orange
Highly Polar Impurities	0.00 (Baseline)	Quenching	Variable / None
Non-Polar Byproducts	> 0.80	Weak Quenching	None

Orthogonal Purity Validation Workflow

To ensure absolute confidence in the purity of 4-Ethyl-5-nitro-1H-indole, the following self-validating workflow is required. Relying on a single method can lead to false positives; for instance, baseline-bound impurities on TLC will not elute in HPLC, skewing the HPLC area percentage.

Figure 1: Self-validating orthogonal workflow for the purity assessment of 4-Ethyl-5-nitro-1H-indole.

References

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A Comparative Guide to the Structure-Activity Relationship of 5-Nitro-1H-Indole Analogs in Anticancer Drug Discovery

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2][3] Among its many derivatives, the 5-nitro-1H-indole scaffold has garnered significant attention as a "privileged structure" in the design of novel anticancer agents.[4] This guide provides a comparative analysis of the structure-activity relationships (SAR) of 5-nitro-1H-indole analogs, with a focus on their potential as anticancer therapeutics. We will explore how modifications to this core structure influence biological activity, drawing upon experimental data to elucidate the principles guiding lead optimization.

The 5-Nitroindole Scaffold: A Potent Pharmacophore

The 5-nitroindole moiety is a key feature in a variety of compounds exhibiting potent antiproliferative activity against numerous cancer cell lines.[4][5] A primary mechanism of action for many of these analogs is the targeted stabilization of G-quadruplex structures within the promoter region of the c-Myc oncogene.[4][5][6] The c-Myc transcription factor is implicated in up to 80% of human cancers, making its downregulation a critical therapeutic strategy.[4] Stabilization of the G-quadruplex by 5-nitroindole analogs leads to decreased c-Myc expression, which in turn induces cell cycle arrest and apoptosis.[4][5][6] Furthermore, some derivatives have been observed to increase intracellular reactive oxygen species (ROS), contributing to their cytotoxic effects.[4][5][6]

Comparative SAR Analysis of 5-Nitro-1H-Indole Analogs

The biological activity of 5-nitro-1H-indole derivatives is profoundly influenced by the nature and position of various substituents. Here, we compare key structural modifications and their impact on anticancer potency.

1. Substitution at the N-1 Position of the Indole Ring:

Protection or substitution at the N-1 position of the indole ring generally plays a significant role in enhancing G-quadruplex binding and, consequently, anticancer activity.[5] This modification can influence the molecule's overall conformation, lipophilicity, and interaction with the target. For instance, in a series of pyrrolidine-substituted 5-nitroindoles, protection of the indole nitrogen was found to be crucial for improved G4 binding.[5]

2. Substitutions on the Indole Ring System:

While the 5-nitro group is often considered critical, other substitutions on the benzene portion of the indole ring can modulate activity. For example, the introduction of a hypothetical ethyl group at the C-4 position, creating a "4-Ethyl-5-nitro-1H-indole" core, would be expected to alter the electronic and steric properties of the molecule. While specific data on 4-ethyl analogs is limited, general principles suggest that such a modification could impact binding affinity and selectivity for the target protein. In other indole series, small alkyl groups at various positions have been shown to be preferred for certain biological activities.[7]

3. Side-Chain Modifications:

The nature of the side chain appended to the indole core is a major determinant of biological activity. In many active 5-nitroindole analogs, this side chain contains amine functionalities, which can be protonated at physiological pH and engage in electrostatic interactions with the negatively charged phosphate backbone of DNA or specific amino acid residues in protein targets.

For example, a comparison between different amine-containing side chains at the C-3 position revealed that both the length and the nature of the amine influence potency. In one study, certain pyrrolidine-substituted derivatives were found to be highly effective.[5][6]

Table 1: Comparative in vitro Efficacy of Representative 5-Nitroindole Analogs Against HeLa Cancer Cells [4][5]

Compound ID	R1 (N-1 Position)	R3 (C-3 Position)	IC50 (µM)
1	H	-CH2-N(CH3)2	> 10
2	H	-CH2-pyrrolidine	5.08 ± 0.91
3	H	-CH2-piperidine	> 10
4	CH3	-CH2-pyrrolidine	5.89 ± 0.73

Data synthesized from studies on pyrrolidine-substituted 5-nitroindole derivatives.[4][5]

The data in Table 1 clearly demonstrates that a pyrrolidine ring at the C-3 position (Compound 2) confers significantly higher potency compared to a dimethylamino (Compound 1) or piperidine (Compound 3) substituent. Furthermore, methylation at the N-1 position (Compound 4) maintains high potency.[5]

Experimental Protocols for SAR Evaluation

To establish a robust SAR, a series of standardized in vitro assays are essential. The following are key experimental protocols for evaluating 5-nitro-1H-indole analogs.

1. Cell Viability Assay (Alamar Blue Assay):

This assay quantitatively measures cell proliferation and cytotoxicity.

• Step 1: Seed cancer cells (e.g., HeLa) in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Step 2: Treat the cells with a serial dilution of the test compounds for 48-72 hours.

• Step 3: Add Alamar Blue reagent to each well and incubate for 2-4 hours.

• Step 4: Measure the fluorescence or absorbance to determine the percentage of viable cells relative to an untreated control.

• Step 5: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

2. Cell Cycle Analysis by Flow Cytometry:

This method determines the effect of the compounds on cell cycle progression.[4]

• Step 1: Treat cancer cells with the test compound at its IC50 concentration for 24-48 hours.[4]

• Step 2: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol.[4]

• Step 3: Resuspend the fixed cells in a staining solution containing propidium iodide (PI) and RNase A.[4]

• Step 4: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.[4] An accumulation of cells in a particular phase suggests cell cycle arrest.

3. Intracellular ROS Detection:

This assay measures the generation of reactive oxygen species.[4]

• Step 1: Treat cancer cells with the test compound for a specified period.

• Step 2: Incubate the cells with a fluorescent probe, such as DCFH-DA, which becomes fluorescent upon oxidation by ROS.[4]

• Step 3: Wash the cells to remove excess probe.[4]

• Step 4: Measure the fluorescence intensity using a fluorescence microscope or flow cytometer. An increase in fluorescence indicates an elevation in intracellular ROS levels.[4]

Visualizing Key Concepts

Workflow for SAR-Guided Lead Optimization:

Caption: Proposed mechanism of action for 5-nitroindole analogs targeting the c-Myc G-quadruplex.

Conclusion and Future Directions

The 5-nitro-1H-indole scaffold is a highly promising starting point for the development of novel anticancer agents. The structure-activity relationship studies highlighted in this guide demonstrate that modifications at the N-1 and C-3 positions are critical for optimizing potency. While the 5-nitro group is a key feature for the c-Myc G-quadruplex targeting mechanism, further exploration of substitutions on the indole's benzene ring, such as the hypothetical 4-ethyl group, is warranted to fine-tune activity and selectivity. Future research should focus on synthesizing and evaluating a broader range of analogs to build a more comprehensive SAR and to identify lead candidates with improved pharmacological profiles for further preclinical and clinical development.

References

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• Synthesis of a series of 5-nitro-(benzimidazoles and indoles) as novel antimycotics and evaluation as genotoxins in the Ames test. PubMed. [Link]

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• Antineoplastic indole-containing compounds with potential VEGFR inhibitory properties. RSC. [Link]

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Side-by-side comparison of different synthetic routes to 4-Ethyl-5-nitro-1H-indole

A Comparative Guide to the Synthetic Routes of 4-Ethyl-5-nitro-1H-indole

Introduction

4-Ethyl-5-nitro-1H-indole is a substituted indole scaffold of significant interest in medicinal chemistry and materials science. As a functionalized building block, it serves as a crucial precursor for the synthesis of more complex molecules, including potential 5-HT receptor antagonists and other pharmacologically active agents.[1] The precise arrangement of the ethyl and nitro groups on the indole core presents a unique synthetic challenge, requiring careful consideration of regioselectivity and functional group compatibility.

This technical guide provides a side-by-side comparison of two primary synthetic strategies for accessing 4-Ethyl-5-nitro-1H-indole. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and offer a critical evaluation of each route's advantages and limitations to assist researchers in making informed decisions for their specific applications.

Strategy 1: Indole Ring Construction via Leimgruber-Batcho Synthesis

The Leimgruber-Batcho indole synthesis is a highly efficient and versatile method for preparing indoles, particularly those with electron-withdrawing groups on the benzene ring.[2][3] The strategy involves constructing the indole core from a correspondingly substituted o-nitrotoluene. This approach offers exceptional control over the final substitution pattern, as the positions of the substituents are defined from the outset.

Conceptual Overview

This pathway commences with 1-ethyl-2-methyl-3-nitrobenzene. The key steps involve the formation of a reactive enamine intermediate by condensation with N,N-dimethylformamide dimethyl acetal (DMFDMA), followed by a reductive cyclization to furnish the indole ring.[4] The initial enamine formation is driven by the enhanced acidity of the benzylic protons of the methyl group, which are activated by the adjacent nitro group.[4] The subsequent cyclization is typically achieved using a variety of reducing agents that selectively reduce the nitro group to an amine, which then undergoes spontaneous intramolecular condensation.[2]

Synthetic Pathway Diagram

Caption: Leimgruber-Batcho synthesis of 4-Ethyl-5-nitro-1H-indole.

Detailed Experimental Protocol

Step 1: Synthesis of trans-β-Dimethylamino-2-nitro-3-ethylstyrene (Enamine Intermediate)

• To a solution of 1-ethyl-2-methyl-3-nitrobenzene (1.0 eq) in anhydrous dimethylformamide (DMF, ~3 mL per mmol of starting material), add N,N-dimethylformamide dimethyl acetal (DMFDMA) (2.0 eq).

• Add pyrrolidine (0.1 eq) to catalyze the reaction.

• Heat the mixture at 110 °C for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC). The formation of the deep-red enamine product is a visual indicator of reaction progress.[2]

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the precipitated solid by filtration, wash thoroughly with cold water, and dry under vacuum to yield the crude enamine, which can often be used in the next step without further purification.

Step 2: Reductive Cyclization to 4-Ethyl-5-nitro-1H-indole

• Suspend the crude enamine intermediate (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.

• Add a reducing agent. Common choices include:

  • Catalytic Hydrogenation: Add Raney Nickel (~10% w/w) and subject the mixture to a hydrogen atmosphere (50 psi) at room temperature for 12-16 hours.[2]

  • Chemical Reduction: Alternatively, use stannous chloride (SnCl₂) (4-5 eq) in ethanol at reflux for 2-4 hours.

• Monitor the reaction by TLC until the starting enamine is consumed.

• Workup (for Catalytic Hydrogenation): Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

• Workup (for Chemical Reduction): Concentrate the mixture, dilute with water, and neutralize with a saturated sodium bicarbonate solution. Extract the product with ethyl acetate.

• Combine the organic fractions, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford pure 4-Ethyl-5-nitro-1H-indole.

Strategy 2: Electrophilic Nitration of 4-Ethyl-1H-indole

This strategy follows a more classical approach: functionalization of a pre-existing indole core. The synthesis begins with 4-ethyl-1H-indole and introduces the nitro group via an electrophilic aromatic substitution reaction. The success of this route hinges on controlling the regioselectivity of the nitration.

Conceptual Overview

The indole ring is highly susceptible to electrophilic attack. Under strongly acidic conditions, such as a mixture of nitric and sulfuric acid, the indole nitrogen is protonated, and the pyrrole ring becomes deactivated. Electrophilic attack then preferentially occurs on the electron-rich benzene ring. For 4-ethyl-1H-indole, the ethyl group at C4 and the protonated amino group at C1 are both ortho, para-directing. Both groups strongly direct an incoming electrophile to the C5 position, suggesting that nitration under these conditions should be highly regioselective for the desired product.

Synthetic Pathway Diagram

Caption: Direct nitration of 4-Ethyl-1H-indole.

Detailed Experimental Protocol

Nitration of 4-Ethyl-1H-indole

• In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-ethyl-1H-indole (1.0 eq) in concentrated sulfuric acid (~5 mL per gram of indole) at 0 °C, ensuring the temperature does not exceed 5 °C.[5]

• In a separate beaker, prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (2.0 eq) at 0 °C.

• Add the cold nitrating mixture dropwise to the indole solution over 30 minutes, maintaining the reaction temperature strictly between 0 and 5 °C.[5]

• Stir the reaction mixture at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by TLC (a sample can be worked up by quenching in water and extracting with ethyl acetate).

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• A precipitate will form. Neutralize the mixture slowly with a cold aqueous solution of sodium hydroxide (NaOH) or ammonium hydroxide (NH₄OH) until pH 7-8 is reached.

• Collect the solid product by filtration, wash thoroughly with cold water until the washings are neutral, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 4-Ethyl-5-nitro-1H-indole.

Side-by-Side Comparison

Feature	Strategy 1: Leimgruber-Batcho Synthesis	Strategy 2: Direct Nitration
Starting Material	1-Ethyl-2-methyl-3-nitrobenzene	4-Ethyl-1H-indole
Number of Steps	2 (from substituted nitrotoluene)	1 (from substituted indole)
Regiocontrol	Excellent; substitution pattern is pre-defined.[3]	Potentially excellent due to directing group effects, but risk of minor isomers exists.
Key Reagents	DMFDMA, Pyrrolidine, Reducing Agent (e.g., Raney Ni, SnCl₂)	Concentrated HNO₃, Concentrated H₂SO₄
Reaction Conditions	Step 1: High temperature (110 °C).Step 2: Mild (RT to reflux).	Cryogenic (0-5 °C), highly exothermic.
Yield	Generally high.[2]	Moderate to high, but can be sensitive to reaction conditions.
Scalability	Good; widely used in industry.[2]	Requires excellent thermal management on a large scale due to the exothermic nature of nitration.
Safety Concerns	Use of flammable solvents and catalyst (Raney Ni).	Handling of highly corrosive and oxidizing strong acids; potential for runaway reactions.
Primary Advantage	Unambiguous regiochemical outcome.[3]	Atom economy and fewer synthetic steps.
Primary Disadvantage	Availability and synthesis of the specific multisubstituted o-nitrotoluene starting material.[3]	Risk of over-nitration, side-product formation, and safety hazards associated with strong acids.[6][7]

Conclusion and Recommendation

Both the Leimgruber-Batcho synthesis and the direct nitration of 4-ethyl-1H-indole represent viable pathways to 4-Ethyl-5-nitro-1H-indole.

The Leimgruber-Batcho synthesis (Strategy 1) is the preferred method when unambiguous regiochemical control is paramount. Its reliability and high yields make it an excellent choice for producing high-purity material, provided the substituted o-nitrotoluene starting material is accessible. It is particularly well-suited for library synthesis where predictable outcomes are essential.

The direct nitration route (Strategy 2) offers a more concise and atom-economical approach. This method is advantageous if 4-ethyl-1H-indole is readily available and the primary goal is rapid access to the target compound. However, this route demands rigorous control over reaction conditions to mitigate safety risks and prevent the formation of isomeric impurities.

The ultimate choice of synthetic route will depend on the specific project requirements, including the availability of starting materials, the scale of the synthesis, the required purity of the final product, and the laboratory's capabilities for handling the associated reagents and conditions.

References

• Taylor & Francis. (n.d.). Fischer indole synthesis – Knowledge and References. Retrieved from [Link]

• Chem-Station. (2014, August 27). Fischer Indole Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• PubMed. (n.d.). A three-component Fischer indole synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Leimgruber–Batcho indole synthesis. Retrieved from [Link]

• Clark, R. D., & Repke, D. B. (1984). The Leimgruber-Batcho Indole Synthesis. Heterocycles, 22(1), 195-221. (Note: A direct link to the full text is not available, but the reference is widely cited in reviews of the synthesis).

• Gribble, G. (2017, October 13). Leimgruber–Batcho Indole Synthesis. ResearchGate. Retrieved from [Link]

• Chem-Station (Japanese). (2010, June 6). Leimgruber-Batcho indole synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-nitroindole. Retrieved from [Link]

• YouTube. (2024, December 14). Leimgruber–Batcho Indole Synthesis. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• MDPI. (2017, July 12). Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Retrieved from [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. SlideShare. Retrieved from [Link]

• PubMed. (2015, March 15). Synthesis and biological evaluation of 4-nitroindole derivatives as 5-HT2A receptor antagonists. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis. Retrieved from [Link]

• SlidePlayer. (n.d.). Preparation and Properties of INDOLE. Retrieved from [Link]

• Google Patents. (n.d.). CN100491350C - The preparation method of 5-nitroindole-2-carboxylic acid.

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Safety & Regulatory Compliance

4-Ethyl-5-nitro-1H-indole proper disposal procedures

Comprehensive Safety and Disposal Protocol for 4-Ethyl-5-nitro-1H-indole

As a critical building block in the synthesis of complex pharmaceutical agents—such as microtubule-destabilizing latonduine derivatives used in anticancer research[1][2]—4-Ethyl-5-nitro-1H-indole (CAS: 2382940-13-6) requires precise handling and disposal protocols. Because it contains a nitroaromatic moiety, this compound must be managed with stringent laboratory safety procedures to mitigate potential occupational exposure and environmental contamination[3][4].

This guide provides drug development professionals and laboratory personnel with a self-validating, step-by-step operational framework for the safe handling, spill mitigation, and final disposal of 4-Ethyl-5-nitro-1H-indole.

Physicochemical Hazard Profiling

Before establishing a disposal workflow, it is necessary to understand the physicochemical properties that dictate the compound's behavior in waste streams. Nitroindoles are generally stable under standard laboratory conditions but can become hazardous if mixed with incompatible materials (e.g., strong reducing agents or strong oxidizers).

Table 1: Chemical Identity and Waste Categorization

Property / Parameter	Specification / Data	Operational Implication
Chemical Name	4-Ethyl-5-nitro-1H-indole	Standard nomenclature for labeling.
Molecular Formula	C₁₀H₁₀N₂O₂	Determines combustion products (NOx).
Molecular Weight	190.20 g/mol [4]	Used for calculating waste molarity.
Physical State	Solid / Crystalline	Prone to aerosolization if swept dry.
Solubility	Soluble in DMF, DMSO, EtOAc	Dictates solvent choice for decontamination.
Waste Classification	Hazardous Organic Waste	Must be incinerated; strictly prohibit drain disposal.

Operational Disposal Workflows

The disposal of 4-Ethyl-5-nitro-1H-indole must follow a strict segregation protocol. The causality behind this segregation is to prevent exothermic reactions in waste carboys and to ensure compliance with environmental regulations regarding nitrogenous organic waste.

Protocol A: Routine Laboratory Waste Segregation

This protocol applies to the disposal of unused reagents, reaction byproducts, and contaminated consumables.

• State Determination: Segregate waste strictly by physical state to prevent the dissolution of solid contaminants into liquid streams, which complicates downstream incineration.

• Solid Waste Containment:

  • Place contaminated weigh boats, pipette tips, and empty reagent vials into a puncture-resistant, High-Density Polyethylene (HDPE) solid waste receptacle.

  • Mechanistic Rationale: HDPE provides excellent chemical resistance against residual organic traces and prevents the leaching of nitroaromatics into the environment.

• Liquid Waste Segregation:

  • If the compound is dissolved in a reaction solvent (e.g., during the synthesis of ethyl 5-nitro-1H-indole-2-carboxylate derivatives[1]), determine the solvent's halogen content.

  • Route to Non-Halogenated Waste if dissolved in DMF, DMSO, or Ethanol.

  • Route to Halogenated Waste if dissolved in Dichloromethane (DCM) or Chloroform. Causality: Halogenated waste requires specialized high-temperature incineration to prevent the formation of toxic dioxins.

• Labeling and Accumulation: Affix a GHS-compliant "Hazardous Waste" tag immediately. Store in a designated Satellite Accumulation Area (SAA) with secondary containment to capture potential leaks.

Protocol B: Acute Spill Decontamination

This protocol provides immediate remediation steps for accidental powder dispersion.

• Isolation & PPE: Immediately restrict access to the spill zone. Personnel must don nitrile gloves, chemical splash goggles, a lab coat, and a P100 particulate respirator. Causality: Nitroindole powders pose a respiratory hazard and potential mucous membrane irritation upon airborne exposure.

• Containment (Wet-Wipe Method): Do not dry-sweep the powder, as this generates hazardous aerosols. Instead, cover the spill with absorbent pads lightly dampened with a compatible solvent (e.g., ethanol or water with a surfactant).

• Collection: Carefully fold the dampened pads inward to trap the powder. Transfer the materials into a sealable, chemically compatible hazardous waste bag.

• Surface Decontamination: Wash the affected surface with a detergent solution to remove residual organic traces, followed by a final wipe with ethanol to ensure complete solubilization and removal of the compound.

• Final Disposal: Deposit all contaminated PPE and cleanup materials into the solid hazardous waste stream.

Waste Routing and Final Destruction Pathway

To visualize the decision-making process for laboratory personnel, the following workflow dictates the lifecycle of 4-Ethyl-5-nitro-1H-indole from generation to final destruction.

Figure 1: Decision matrix and segregation workflow for 4-Ethyl-5-nitro-1H-indole laboratory waste.

Final Destruction (Incineration)

The ultimate and only acceptable disposal method for 4-Ethyl-5-nitro-1H-indole is high-temperature incineration by a licensed hazardous waste management facility. The compound's nitrogen-rich structure (C₁₀H₁₀N₂O₂) requires incineration equipment fitted with advanced gas scrubbers to neutralize nitrogen oxides (NOx) generated during thermal decomposition, ensuring environmental compliance and preventing atmospheric pollution.

References

• Axios Research. "Pirlindole HCl - CAS - 16154-78-2 | Axios Research." Axios Research Catalog. Available at:[Link]

• ACS Publications. "Inhibition of Microtubule Dynamics in Cancer Cells by Indole-Modified Latonduine Derivatives and Their Metal Complexes." American Chemical Society. Available at: [Link]

• City University of Hong Kong. "Inhibition of Microtubule Dynamics in Cancer Cells by Indole-Modified Latonduine Derivatives and Their Metal Complexes." CityU Scholars. Available at:[Link]

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